(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid

Core Science & Biosynthesis

The (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid Scaffold: A Technical Guide to Chemical Identity, Synthesis, and Drug Design Applications

As the demand for conformationally restricted peptidomimetics and enantiomerically pure pharmaceutical intermediates accelerates, functionalized pyrrolidines have emerged as privileged scaffolds. Among these, (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid represents a critical chiral building block. This technical whitepaper provides an authoritative analysis of its chemical identity, its mechanistic role in drug design, and the advanced synthetic methodologies required to isolate it with high enantiomeric excess.

Chemical Identity & Physicochemical Profiling

The compound exists primarily in two commercially and synthetically relevant forms: the free base and the hydrochloride salt. The trans-stereochemistry (3R,4R) dictates that the hydroxyl group at C4 and the carboxylic acid at C3 are positioned on opposite faces of the pyrrolidine ring, a spatial arrangement that is highly specific for its downstream biological applications.

Quantitative Physicochemical Summary

To facilitate material selection for synthetic workflows, the quantitative data for both forms are summarized below:

Property	Free Base	Hydrochloride Salt
CAS Number	1932524-58-7 [1]	80616-44-0 [2]
Molecular Formula	C₅H₉NO₃	C₅H₁₀ClNO₃
Molecular Weight	131.13 g/mol	167.59 g/mol
Stereochemistry	(3R, 4R)-trans	(3R, 4R)-trans
Physical State	Solid	White Crystalline Powder
Primary Utility	Peptidomimetic Building Block	Water-soluble Intermediate

Mechanistic Grounding: The Pyrrolidine Scaffold in Drug Design

The integration of the (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid scaffold into drug candidates is not arbitrary; it is driven by strict structural mechanics.

Conformational Restriction & Hydrogen Bonding: In the design of purine nucleoside phosphorylase (PNP) inhibitors and antimicrobial pyridobenzoxazine derivatives [3][4], the pyrrolidine ring restricts the conformational flexibility of the molecule. By locking the C3-carboxylic acid and C4-hydroxyl groups into a rigid trans configuration, the scaffold acts as a bioisostere for β -amino acids or substituted prolines. This pre-organizes the molecule to match the exact topography of the target receptor's binding pocket.

Furthermore, the secondary amine of the pyrrolidine ring, alongside the hydroxyl and carboxylate groups, establishes a highly directional hydrogen-bonding network. This causality—where structural rigidity reduces the entropic penalty of binding, and the functional groups maximize enthalpic interactions—results in a profound enhancement of target binding affinity.

Role of the (3R,4R)-pyrrolidine scaffold in maximizing target binding affinity.

Advanced Synthetic Methodologies

Synthesizing the (3R,4R) configuration requires overcoming the thermodynamic challenge of setting contiguous stereocenters. Two primary methodologies are utilized in process chemistry:

• Asymmetric Hydrogenation: Starting from a 1-protected-4-alkoxycarbonyl-3-oxopyrrolidine, dynamic kinetic resolution via asymmetric hydrogenation using a Ruthenium/chiral ligand catalyst typically yields the cis-(3R,4S) isomer [3]. Subsequent epimerization is required to achieve the trans-(3R,4R) geometry.

• Enzyme-Catalyzed Enantioselective Resolution: To avoid the high costs of chiral chromatography and multi-step epimerization, modern workflows utilize lipases to perform enantioselective hydrolysis on racemic trans-3,4-disubstituted pyrrolidinones or esters [4].

Enzymatic resolution workflow for isolating the (3R,4R)-enantiomer.

Experimental Protocol: Lipase-Catalyzed Enantioselective Resolution

This protocol details the self-validating enzymatic resolution of a racemic trans-1-N-protected-4-hydroxypyrrolidine-3-carboxylic acid alkyl ester to yield the pure (3R,4R)-acid [4].

Step 1: Substrate Preparation & Biphasic System Setup

• Action: Dissolve 100 mmol of the racemic trans-ester in 150 mL of methyl tert-butyl ether (MTBE). Add 150 mL of 0.1 M sodium phosphate buffer (pH 7.2).

• Causality: A biphasic organic/aqueous system is critical. The MTBE ensures the lipophilic substrate remains dissolved, while the aqueous buffer maintains the essential hydration shell around the enzyme, preserving its tertiary structure and catalytic activity.

Step 2: Enzyme Addition and Incubation

• Action: Add 2.0 g of Candida antarctica Lipase B (CAL-B) immobilized on acrylic resin. Stir gently at 30°C.

• Causality: CAL-B possesses a highly specific chiral binding pocket that preferentially accommodates the (3R,4R) enantiomer, selectively hydrolyzing its ester bond while leaving the (3S,4S) enantiomer intact. Immobilization allows for easy recovery of the enzyme via filtration.

Step 3: Self-Validating Reaction Monitoring

• Action: Sample the organic layer every 2 hours. Analyze via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

• Validation Mechanism: The protocol is self-validating because the reaction must be artificially terminated at exactly 50% conversion. If the ee of the remaining ester begins to drop, it indicates over-hydrolysis. The HPLC trace provides a real-time, quantitative feedback loop to guarantee product integrity.

Step 4: Workup and Isolation

• Action: Filter the mixture to remove the immobilized enzyme. Separate the organic and aqueous layers. Extract the aqueous layer with MTBE (2 x 50 mL) to remove any trace (3S,4S)-ester. Acidify the aqueous layer to pH 2.0 using 1M HCl, then extract with ethyl acetate (3 x 100 mL). Dry the combined ethyl acetate layers over Na₂SO₄ and concentrate in vacuo.

• Causality: The pH adjustment forces the (3R,4R)-carboxylate into its protonated, lipophilic acid form, allowing it to partition into the ethyl acetate. This acid-base extraction completely circumvents the need for expensive and unscalable column chromatography.

Analytical Characterization Standards

To verify the successful isolation of the (3R,4R) isomer, the following analytical parameters must be met:

• Chiral Purity: >99% ee via Chiral HPLC.

• Relative Stereochemistry (NMR): In the ¹H NMR (D₂O or DMSO-d₆) spectrum, the coupling constant ( J ) between the C3-proton and the C4-proton is diagnostic. For the trans-(3R,4R) configuration, the dihedral angle typically results in a smaller J3,4​ coupling constant (approx. 3-5 Hz) compared to the cis isomer (approx. 7-9 Hz), strictly validating the relative stereochemistry prior to downstream application.

References

• European Patent Office. "EP1992613A1 - Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production".
• Canadian Intellectual Property Office. "CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds".

An In-depth Technical Guide to (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid: A Key Chiral Building Block in Drug Discovery

Abstract

(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is a non-proteinogenic, chiral amino acid derivative that has garnered significant attention within the pharmaceutical and medicinal chemistry sectors. Its rigid, stereochemically defined pyrrolidine scaffold, featuring both hydroxyl and carboxylic acid functionalities, makes it an invaluable building block for the synthesis of complex, biologically active molecules. This guide provides a comprehensive overview of its core physicochemical properties, a detailed methodology for its stereoselective synthesis, robust protocols for its analytical characterization, and an exploration of its applications in modern drug development, particularly in the design of potent enzyme inhibitors.

Introduction: The Significance of the Pyrrolidine Scaffold

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and FDA-approved pharmaceuticals.[1] This five-membered saturated heterocycle provides a rigid conformational constraint that is crucial for the precise three-dimensional positioning of functional groups, enabling optimized interactions with biological targets such as enzymes and receptors.[2] The specific stereoisomer, (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid, offers a unique spatial arrangement of its hydroxyl and carboxyl groups, making it a particularly sought-after synthon for creating novel therapeutics with high specificity and efficacy. Its inherent chirality is a critical feature, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.[3]

Physicochemical Properties and Molecular Identification

The foundational step in utilizing any chemical entity in a research or development setting is a thorough understanding of its fundamental properties. While stereochemistry is critical for biological activity, the core molecular formula and weight are identical for all stereoisomers of 4-hydroxypyrrolidine-3-carboxylic acid.

Property	Value	Source
Molecular Formula	C₅H₉NO₃	ChemScene
Molecular Weight	131.13 g/mol	ChemScene
Canonical SMILES	C1C(C(C(N1)C(=O)O)O)	PubChem
InChI Key	JAEIBKXSIXOLOL-UHFFFAOYSA-N	ChemicalBook
Appearance	White to off-white solid (predicted)	-
Solubility	Soluble in water and polar organic solvents	-

Table 1: Core Physicochemical Properties of 4-hydroxypyrrolidine-3-carboxylic acid.

Stereoselective Synthesis: A Methodological Approach

Achieving the desired (3R,4R) stereochemistry is the most critical challenge in the synthesis of this molecule. Asymmetric synthesis strategies are paramount to avoid the formation of unwanted diastereomers, which can be difficult and costly to separate. One of the most effective methods for establishing the trans-3,4-disubstituted pyrrolidine core is through a 1,3-dipolar cycloaddition reaction.[4] This approach offers high levels of stereocontrol.

The following protocol outlines a plausible, multi-step synthesis designed to yield the target (3R,4R) isomer with high diastereomeric purity.

Experimental Protocol: Asymmetric 1,3-Dipolar Cycloaddition

Objective: To synthesize (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid with high stereoselectivity.

Step 1: Formation of the Chiral Azomethine Ylide Precursor

• To a solution of N-benzylglycine ethyl ester in an anhydrous, non-polar solvent (e.g., toluene), add a chiral auxiliary, such as a derivative of camphor or a chiral oxazolidinone.

• Add a dehydrating agent (e.g., molecular sieves) and heat the reaction mixture to facilitate the formation of the chiral imine.

• Cool the reaction to 0°C and add a Lewis acid catalyst (e.g., AgOAc) and a base (e.g., triethylamine) to promote the in-situ formation of the chiral azomethine ylide.

Step 2: 1,3-Dipolar Cycloaddition

• To the solution containing the azomethine ylide, slowly add a suitable dipolarophile, such as ethyl (E)-3-benzyloxyacrylate, at low temperature (-78°C). The benzyloxy group will serve as a masked hydroxyl group.

• Allow the reaction to stir for several hours, monitoring its progress by Thin Layer Chromatography (TLC). The cycloaddition will proceed with high diastereoselectivity, dictated by the chiral auxiliary.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with an organic solvent (e.g., ethyl acetate).

Step 3: Purification and Removal of Chiral Auxiliary

• Purify the resulting cycloadduct, a protected pyrrolidine derivative, using flash column chromatography on silica gel.

• Remove the chiral auxiliary under appropriate conditions (e.g., acid or base hydrolysis), which will depend on the specific auxiliary used.

Step 4: Deprotection Sequence

• Perform hydrogenolysis (e.g., H₂, Pd/C) to simultaneously cleave the N-benzyl group and the O-benzyl ether, revealing the secondary amine and the hydroxyl group, respectively.

• Saponify the ethyl ester using a base such as lithium hydroxide (LiOH) in a mixture of THF and water to yield the final product, (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid.

• Purify the final compound by recrystallization or ion-exchange chromatography.

Caption: Stereoselective synthesis workflow.

Analytical Characterization and Quality Control

Confirming the identity, purity, and stereochemistry of the final compound is a non-negotiable step. A combination of spectroscopic and chromatographic techniques provides a self-validating system for quality control.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: This is the primary tool for confirming the molecular structure. The proton signals for the pyrrolidine ring will appear in the aliphatic region (typically 2.5-4.5 ppm). The key is to analyze the coupling constants (J-values) between the protons at C3 and C4. For the trans-(3R,4R) isomer, a relatively small coupling constant is expected, distinguishing it from the larger coupling constant of the cis isomer. The spectrum for a similar compound, (R)-pyrrolidine-3-carboxylic acid, can be used as a reference point for expected chemical shifts.[7]

• ¹³C NMR: This technique confirms the presence of all five carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid (typically >170 ppm).

Mass Spectrometry (MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is ideal for this polar, non-volatile molecule. It will be used to confirm the molecular weight.[5]

• Expected Ion (Positive Mode): [M+H]⁺ at m/z 132.06

• Expected Ion (Negative Mode): [M-H]⁻ at m/z 130.05

Chiral High-Performance Liquid Chromatography (HPLC)

To confirm the enantiomeric purity of the final product, chiral HPLC is essential. Direct analysis of underivatized amino acids can be challenging but is possible on specific chiral stationary phases (CSPs), such as those based on macrocyclic glycopeptides like teicoplanin.[8]

Protocol: Chiral HPLC Analysis

• Column: Astec CHIROBIOTIC® T or similar teicoplanin-based CSP.

• Mobile Phase: A mixture of water, methanol, and a small amount of an acidic modifier like formic acid. The exact ratio must be optimized to achieve baseline separation of the enantiomers.

• Detection: UV detection at a low wavelength (~210 nm) or coupling to a mass spectrometer (LC-MS) for enhanced sensitivity and confirmation.[9]

• Procedure: Inject a standard of the racemic mixture to determine the retention times of both the (3R,4R) and (3S,4S) enantiomers. Subsequently, inject the synthesized sample to determine its enantiomeric excess (% ee).

Caption: Analytical characterization workflow.

Applications in Drug Development

The true value of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid lies in its application as a chiral building block. Its rigid structure and defined stereocenters allow medicinal chemists to design molecules that fit precisely into the binding pockets of target enzymes, often leading to highly potent and selective inhibitors.

Enzyme Inhibitors

Derivatives of substituted pyrrolidine-3-carboxylic acids have been successfully employed in the development of inhibitors for several classes of enzymes.[2] For instance, the core scaffold is instrumental in designing inhibitors for arginase, an enzyme implicated in cardiovascular and immune-related disorders.[10] By functionalizing the secondary amine and the carboxylic acid, researchers can create libraries of compounds to screen for inhibitory activity against a specific target.

Caption: Drug discovery application workflow.

Other Therapeutic Areas

The pyrrolidine scaffold is also a key component in drugs targeting:

• Diabetes: Dipeptidyl peptidase-IV (DPP-4) inhibitors, such as vildagliptin and saxagliptin, feature a pyrrolidine ring that is critical for their mechanism of action.[1]

• Infectious Diseases: Pyrrolidine carboxamides have been investigated as potent antitubercular agents that inhibit key enzymes in mycobacterial fatty acid synthesis.[2]

Conclusion

(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is more than just a chemical compound; it is a strategic tool for the rational design of next-generation therapeutics. Its defined stereochemistry and versatile functional handles provide a robust platform for creating molecules with enhanced potency, selectivity, and improved pharmacokinetic profiles. A mastery of its stereoselective synthesis and a rigorous application of analytical characterization techniques are essential for unlocking its full potential in the demanding landscape of drug discovery and development.

References

• Molecules. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available at: [Link]

• Molecules. (2007). Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. Available at: [Link]

• Acta Naturae. (2020). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Available at: [Link]

• ResearchGate. (2009). A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol. Available at: [Link]

• ResearchGate. (2004). Synthesis of 4-Alkyl-pyrrolidine-3-carboxylic Acid Stereoisomers. Available at: [Link]

• ResearchGate. (2021). Chiral secondary amino acids, their importance, and methods of analysis. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2018). analysis of amino acids by high performance liquid chromatography. Available at: [Link]

• The Journal of Organic Chemistry. (2021). Diastereoselective Synthesis of (3R,5R)-β-Hydroxypiperazic Acid. Available at: [Link]

• Google Patents. (n.d.). CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound.

• Journal of Medicinal Chemistry. (2019). Discovery of N-Substituted 3-Amino-4-(3-boronopropyl)pyrrolidine-3-carboxylic Acids as Highly Potent Third-Generation Inhibitors of Human Arginase I and II. Available at: [Link]

• Outsourced Pharma. (2021). NMR And Mass Spectrometry In Pharmaceutical Development. Available at: [Link]

• Max-Planck-Gesellschaft. (n.d.). NMR-Based Structure Characterization. Available at: [Link]

• SpectraBase. (n.d.). Pyrrolidine-3-carboxylic acid, N-(4-bromo-3-methylphenyl)-5-oxo- - Optional[1H NMR] - Spectrum. Available at: [Link]

• Informatics Journals. (2018). Nuclear Magnetic Resonance Spectroscopy and Mass Spectrometry: Complementary Approaches to Analyze the Metabolome. Available at: [Link]

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The Structural and Synthetic Significance of (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, the design of transition-state analogues relies heavily on chiral building blocks that can precisely mimic the spatial and electronic properties of enzymatic substrates. (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is a paramount example of such a scaffold. This in-depth technical guide explores the structural imperatives, synthetic workflows, and pharmacological applications of this molecule, specifically focusing on its role as the foundational precursor to highly potent Purine Nucleoside Phosphorylase (PNP) inhibitors like Ulodesine (BCX4208).

Structural and Stereochemical Imperatives

Chemical Identity and Physicochemical Profile

(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (often isolated as a hydrochloride salt) is a cyclic amino acid characterized by a pyrrolidine ring substituted with a hydroxyl group at C4 and a carboxylic acid at C3 [1].

Table 1: Physicochemical Properties of the Core Scaffold

Property	Value / Description
IUPAC Name	(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid
CAS Registry Number	80616-44-0 (Hydrochloride salt) [1]
Molecular Formula	C5H9NO3 (Free base)
Molecular Weight	131.13 g/mol
Stereochemistry	trans-(3R, 4R)
Electronic State	Zwitterionic at physiological pH

The Causality of the (3R,4R) Configuration

The biological utility of this molecule is entirely dictated by its stereochemistry. In drug development, this scaffold is utilized to mimic the ribosyl oxocarbenium ion —a highly unstable, positively charged transition state formed during the enzyme-catalyzed C-N bond cleavage of purine nucleosides [4].

The (3R,4R) configuration is non-negotiable for the following mechanistic reasons:

• Nitrogen as an Oxygen Surrogate: The pyrrolidine nitrogen mimics the ring oxygen of the ribose sugar. At physiological pH, it becomes protonated, mimicking the positive charge of the oxocarbenium transition state.

• Spatial Alignment: The trans orientation of the C3-carboxylic acid (later reduced to a hydroxymethyl group) and the C4-hydroxyl group perfectly aligns with the 5'-hydroxyl and 3'-hydroxyl groups of the natural ribose substrate. A cis configuration or the (3S,4S) enantiomer would result in severe steric clashes within the enzyme's active site, abrogating binding affinity [2].

Mechanistic Role in Drug Development: PNP Inhibitors

The primary industrial application of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is its conversion into (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol , which is subsequently coupled with a nucleobase analogue to synthesize PNP inhibitors [2, 3].

Purine Nucleoside Phosphorylase (PNP) is a critical enzyme in the purine salvage pathway, responsible for converting inosine to hypoxanthine. Inhibiting PNP leads to the accumulation of deoxyguanosine triphosphate (dGTP) in T-cells, triggering apoptosis. This mechanism is highly sought after for treating T-cell malignancies, autoimmune diseases, and hyperuricemia (gout) [4, 5].

Table 2: Pharmacological Profile of Downstream Derivative (Ulodesine / BCX4208)

Parameter	Detail
Target Enzyme	Purine Nucleoside Phosphorylase (PNP)
Inhibitory Potency (IC50)	~0.5 – 2.3 nM (Human PNP) [5]
Binding Affinity (Ki)	~16 pM (Slow-onset, tight-binding) [4]
Mechanism of Action	Transition-state analogue blocking inosine conversion
Clinical Applications	Gout, Hyperuricemia, Psoriasis[5]

Synthetic Methodologies & Experimental Workflows

To utilize the carboxylic acid in drug synthesis, it must be reduced to a primary alcohol. The following self-validating protocol details the conversion of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid to the critical intermediate (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol, ensuring the preservation of the delicate stereocenters[2, 3].

Protocol: Stereoretentive Reduction to (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol

• Rationale: Direct reduction of the carboxylic acid requires harsh conditions (e.g., elevated temperatures with Borane) that risk epimerization of the C3 stereocenter. A stepwise protection-esterification-reduction sequence ensures high enantiomeric excess (ee > 99%).

Step 1: N-Boc Protection

• Procedure: Suspend (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid hydrochloride in a 1:1 mixture of THF and 1M aqueous NaOH. Cool to 0°C. Add Di-tert-butyl dicarbonate (Boc2O) dropwise. Stir at room temperature for 12 hours.

• Causality: The secondary amine must be masked to prevent it from coordinating with the reducing agent in Step 3, which would stall the reaction and reduce yield.

• Validation: TLC (Ninhydrin stain) must show the disappearance of the primary amine spot (turns negative).

Step 2: Esterification

• Procedure: Dissolve the N-Boc protected acid in anhydrous DMF. Add potassium carbonate (K2CO3) and methyl iodide (MeI). Stir at room temperature for 4 hours. Extract with ethyl acetate.

• Causality: Converting the acid to a methyl ester significantly lowers the activation energy required for the subsequent hydride reduction, allowing it to proceed at cryogenic temperatures.

• Validation: FTIR spectroscopy must confirm the disappearance of the broad carboxylic acid O-H stretch (2500–3300 cm⁻¹) and the appearance of a sharp ester C=O stretch (~1735 cm⁻¹).

Step 3: Cryogenic Reduction

• Procedure: Suspend Lithium Aluminum Hydride (LiAlH4) in anhydrous THF at 0°C under an inert argon atmosphere. Slowly add the ester from Step 2 dropwise. Stir for 2 hours at 0°C, then quench meticulously with the Fieser method (water, 15% NaOH, water).

• Causality: Maintaining the reaction at 0°C prevents the retro-aldol-type cleavage or epimerization of the C3 position, preserving the critical (3R,4R) geometry.

• Validation: LC-MS must confirm the mass of the N-Boc diol intermediate [M+H]+.

Step 4: Deprotection

• Procedure: Treat the isolated N-Boc diol with 4M HCl in dioxane at room temperature for 2 hours. Concentrate under reduced pressure to yield (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol hydrochloride as a crystalline solid [3].

• Validation: ¹H NMR (D2O) must confirm the complete loss of the intense 9H singlet at ~1.4 ppm (Boc group) while maintaining the distinct multiplet signatures of the trans-oriented ring protons.

Pathway Visualization

The logical progression from the raw chiral starting material through synthetic modification to final enzymatic inhibition is mapped below.

Workflow from (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid to Ulodesine and PNP inhibition.

References

• Evans, G. B., et al. "Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds." Google Patents (CA2568836C).

• Chand, P., et al. "A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition." Organic Process Research & Development, ACS Publications, 2005. Available at: [Link]

• Babu, Y. S., et al. "Development of a Practical Synthesis of a Purine Nucleoside Phosphorylase Inhibitor: BCX-4208." Organic Process Research & Development, ACS Publications, 2009. Available at: [Link]

biological activity of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid

An In-Depth Technical Guide to the Biological Activity and Synthetic Utility of (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid

Executive Summary

(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (CAS: 80616-44-0) is a highly versatile, privileged chiral scaffold utilized extensively in modern medicinal chemistry[1]. While it does not typically act as a standalone therapeutic agent, its unique stereochemical and electronic properties make it an indispensable building block. By imparting conformational rigidity, precise hydrogen-bonding vectors, and specific stereochemistry, this beta-proline derivative serves as the core pharmacophore for potent enzyme inhibitors (such as transition-state analogues for Purine Nucleoside Phosphorylase) and small-molecule receptor modulators (including PD-L1 and TLR2 targets)[2][3].

The Structural Logic: Why (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid?

In drug design, the selection of a scaffold is dictated by its ability to mimic natural substrates while resisting metabolic degradation. The (3R,4R) diastereomer of 4-hydroxypyrrolidine-3-carboxylic acid offers three critical mechanistic advantages:

• Transition-State Mimicry (The Ribooxacarbenium Ion): The trans relationship between the C3-carboxylic acid (which is typically reduced to a hydroxymethyl group) and the C4-hydroxyl group provides a precise spatial arrangement that mimics the 3'-hydroxyl and 4'-hydroxymethyl groups of D-ribose[4].

• Electrostatic Anchoring: The secondary amine (pyrrolidine nitrogen) has a pKa of ~8.5, ensuring it is protonated at physiological pH. This positive charge perfectly mimics the highly unstable oxacarbenium transition state formed during the enzymatic cleavage of glycosidic bonds, allowing for picomolar electrostatic interactions with active-site carboxylate residues[4].

• Vectorial Projection: For protein-protein interaction (PPI) inhibitors, the rigid, non-aromatic pyrrolidine ring acts as a central hub, projecting lipophilic or hydrogen-bonding substituents into distinct sub-pockets without the entropic penalty associated with flexible aliphatic chains[2].

Key Pharmacological Applications & Target Pathways

Purine Nucleoside Phosphorylase (PNP) Inhibition

PNP is a critical enzyme in the purine salvage pathway. Its inhibition prevents the conversion of deoxyguanosine (dGuo) to guanine, leading to the intracellular accumulation of deoxyguanosine triphosphate (dGTP). High levels of dGTP are selectively toxic to T-cells, triggering apoptosis. This mechanism is highly sought after for treating T-cell mediated autoimmune diseases (e.g., psoriasis) and lymphoid malignancies.

The title compound is the direct synthetic precursor to (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol , the core of the clinical-stage PNP inhibitor Ulodesine (BCX-4208) [4][5].

Figure 1: Mechanism of action for PNP inhibition via dGTP accumulation and T-cell apoptosis.

Small-Molecule Checkpoint Inhibition (PD-1/PD-L1)

Monoclonal antibodies targeting the PD-1/PD-L1 axis have revolutionized immuno-oncology, but small-molecule alternatives offer better tumor penetration and oral bioavailability. (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is utilized as a core scaffold to synthesize biphenyl-linked PD-L1 inhibitors[2]. The pyrrolidine core induces the formation of a PD-L1 homodimer, effectively sequestering the protein and preventing it from binding to PD-1 on T-cells.

Toll-Like Receptor 2 (TLR2) Modulation

Innate immune modulation via TLR2 is a growing field for vaccine adjuvants and cancer immunotherapy. The carboxylic acid moiety of the (3R,4R) scaffold is converted into extended alkyl amides (e.g., hexylcarbamoyl groups) to probe the deep, hydrophobic lipid-binding channels of the TLR1/TLR2 heterodimer complex, acting as potent modulators[3].

Quantitative Structure-Activity Data

The biological efficacy of APIs derived from this scaffold is heavily dependent on the stereochemical purity of the pyrrolidine core.

Derivative / API	Primary Target	Biological Activity	Indication / Status
Ulodesine (BCX-4208)	Human PNP	IC₅₀ = ~0.5 nM	Gout / Autoimmune (Phase II)
Immucillin-H Analogues	Plasmodium PNP	Kᵢ = 7 - 72 pM	Antimalarial / Oncology
Example 1075 [2]	PD-L1 Dimerization	IC₅₀ < 10 nM	Immuno-oncology (Preclinical)
Hexylcarbamoyl-Pyrrolidine [3]	TLR2 Receptor	EC₅₀ < 100 nM	Adjuvant Therapy (Preclinical)

Validated Synthetic Workflows & Protocols

To utilize this scaffold effectively, researchers must maintain the integrity of the C3/C4 stereocenters. The following self-validating protocols detail the transformation of the acid into the active API core.

Protocol A: Stereoretentive Reduction to the Diol Core

Objective: Reduce the C3-carboxylic acid to a hydroxymethyl group without epimerizing the alpha-chiral center[5]. Causality & Logic: Carboxylic acids are highly resistant to mild reducing agents. While Lithium Aluminum Hydride (LAH) can be used, the strongly basic conditions risk base-catalyzed epimerization at the C3 position. Utilizing Borane-THF complex ( BH3​⋅THF ) ensures a mild, electrophilic reduction that perfectly preserves the >99% enantiomeric excess (ee).

• Protection: Suspend (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (1.0 eq) in a 1:1 mixture of dioxane/water. Add NaHCO3​ (2.5 eq) and Boc2​O (1.1 eq). Stir for 12 hours at room temperature to yield the N-Boc protected intermediate. Rationale: The secondary amine must be protected to prevent the formation of stable, unreactive borane-amine complexes.

• Activation & Reduction: Dissolve the N-Boc acid in anhydrous THF under argon at 0°C. Dropwise, add BH3​⋅THF (1.0 M, 3.0 eq).

• Reflux: Gradually warm the reaction to 65°C and reflux for 4 hours.

• Quenching: Cool to 0°C and carefully quench with methanol to destroy excess borane. Concentrate under reduced pressure.

• Isolation: Purify via crystallization to yield (3R,4R)-N-Boc-4-(hydroxymethyl)pyrrolidin-3-ol.

Protocol B: Mannich Condensation for API Construction (Ulodesine Synthesis)

Objective: Attach the nucleobase mimic (9-deazahypoxanthine) to the pyrrolidine core[4]. Causality & Logic: Traditional nucleoside synthesis relies on Vorbrüggen glycosylation, which requires an oxygen-rich furanose ring. Because our scaffold is a nitrogenous pyrrolidine, we exploit the nucleophilicity of the deprotected secondary amine via a Mannich reaction. This efficiently constructs the C-N bond in a single, telescoped step.

• Deprotection: Treat the N-Boc diol with 4N HCl in dioxane for 2 hours to yield the free amine hydrochloride.

• Condensation: In a reaction vessel, combine the deprotected pyrrolidine diol (1.0 eq), 4-benzyloxy-9-deazahypoxanthine (1.0 eq), and aqueous formaldehyde (37%, 1.2 eq) in a sodium acetate buffer (pH 4.5).

• Heating: Stir at 90°C for 16 hours. The acidic buffer catalyzes the formation of the iminium ion from the pyrrolidine and formaldehyde, which is subsequently attacked by the electron-rich 9-deaza ring.

• Global Deprotection: Subject the crude mixture to catalytic hydrogenation ( Pd/C , H2​ gas) to remove the benzyl protecting group from the nucleobase.

• Crystallization: Precipitate the final API (Ulodesine) as a hydrochloride salt from ethanol/water (Yield: ~85%, Purity: >99.8%).

Figure 2: Three-step telescoped synthetic workflow for PNP inhibitors from the chiral scaffold.

References

• Guidechem. "80616-44-0 (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (Hydrochloride)." Guidechem. 1

• WIPO. "Compounds useful as immunomodulators." Patent WO2017066227A1. 2

• WIPO. "Tlr2 modulator compounds, pharmaceutical compositions and uses thereof." Patent WO2021242923A1. 3

• Canadian Intellectual Property Office. "Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds." Patent CA2568836C. 5

• ACS Publications. "A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition." Organic Process Research & Development. 4

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• 1. Page loading... [wap.guidechem.com]
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• 3. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds - Google Patents [patents.google.com]

potential mechanism of action of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid

Whitepaper: The Pharmacophoric and Biological Mechanisms of (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid

Executive Summary

(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (CAS 80616-44-0) is a highly constrained, chiral β -amino acid that has emerged as a critical building block in modern rational drug design[1]. Rather than functioning as a standalone therapeutic, its primary "mechanism of action" is structural: it acts as a rigid pharmacophoric scaffold that dictates target binding thermodynamics in complex immunomodulators (e.g., PD-L1 inhibitors and TLR2 modulators)[2],[3]. Secondarily, due to its structural homology to endogenous amino acids, it possesses potential direct modulatory effects on glutamatergic and hypoxia-inducible factor (HIF) pathways[4],[5]. This technical guide dissects the causality behind its structural utility and provides self-validating protocols for evaluating its derivatives.

Structural Pharmacology & Conformational Dynamics

The intrinsic value of the (3R,4R)-pyrrolidine scaffold lies in its stereochemically defined rigidity. Unlike flexible aliphatic chains, the cyclic pyrrolidine ring heavily restricts the molecule's conformational degrees of freedom[1].

Causality in Drug Design: The trans relationship between the 3-carboxylic acid and the 4-hydroxyl group in the (3R,4R) configuration ensures that these two critical hydrogen-bonding vectors are projected into distinct spatial quadrants. When incorporated into a larger active pharmaceutical ingredient (API), this pre-organization minimizes the entropic penalty ( ΔS ) upon binding to a target protein. Because the molecule is already locked into the bioactive conformation, the overall binding affinity ( ΔG ) is significantly enhanced.

Table 1: Physicochemical & Pharmacophoric Properties of Pyrrolidine Derivatives

Property	(3R,4R)-Isomer (Target)	(3S,4S)-Isomer (Control)	Aliphatic Analog (Control)
Ring Pucker	C γ -endo / C γ -exo	C γ -exo / C γ -endo	N/A (Highly flexible)
Entropic Penalty ( ΔS )	Low (Pre-organized)	Low (Pre-organized)	High
H-Bond Vectors	Trans-oriented	Trans-oriented	Variable / Unconstrained
Topological Polar Surface Area	32.3 Ų	32.3 Ų	~40.0 Ų
Target Affinity (e.g., PD-L1)	High (Stereospecific fit)	Low (Steric clash)	Very Low

Primary Mechanism: Pharmacophoric Integration in Immunomodulators

PD-1/PD-L1 Axis Blockade

Tumor cells evade immune detection by expressing PD-L1, which binds to PD-1 on T-cells, leading to T-cell exhaustion[2]. Small-molecule inhibitors of PD-L1 utilize the (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid scaffold to induce PD-L1 dimerization. The carboxylic acid acts as an attachment point for biphenyl systems that insert into the hydrophobic pocket of PD-L1. Simultaneously, the 4-hydroxyl group engages in critical hydrogen bonding with solvent or surface residues (e.g., Asp122), stabilizing the dimerized, inactive state of the protein and restoring antigen-specific T-cell functions[2].

Fig 1: Logical flow of (3R,4R)-scaffold integration leading to immune pathway activation.

TLR2 Agonism/Antagonism

In the development of Toll-like receptor 2 (TLR2) modulators, this scaffold is utilized to direct lipid or peptide mimetic chains into the TLR2 binding pocket[3]. The precise (3R,4R) stereochemistry is required to prevent steric clashes within the receptor's narrow binding cleft, highlighting its role as a stereospecific conformational director in innate immunity pathways[6].

Secondary Mechanism: Endogenous Target Mimicry

Beyond its role as a synthetic scaffold, the isolated molecule exhibits structural homology to endogenous neurotransmitters and amino acids[5].

• Glutamatergic Pathways: The spatial arrangement of the secondary amine and the carboxylic acid allows it to mimic excitatory amino acids like kainic acid and glutamate, potentially interacting with ionotropic glutamate receptors (NMDA/Kainate)[5],[7].

• HIF Pathway Modulation: As a functionalized proline derivative, it possesses the potential to act as a competitive inhibitor of Prolyl Hydroxylase Domain (PHD) enzymes. PHDs normally hydroxylate proline residues on Hypoxia-Inducible Factor alpha (HIF-1 α ), marking it for degradation. Mimics can inhibit this process, stabilizing HIF-1 α and promoting angiogenesis[4].

Self-Validating Experimental Protocols

To empirically validate the mechanistic contribution of the (3R,4R)-scaffold within a novel drug candidate, we employ a self-validating workflow. A protocol is only as reliable as its internal controls; therefore, the (3S,4S) enantiomer must always be synthesized and tested in parallel to distinguish stereospecific binding from non-specific hydrophobic aggregation.

Fig 2: Self-validating workflow for evaluating scaffold-derived immunomodulators.

Step-by-Step Protocol: Surface Plasmon Resonance (SPR) Kinetics

Purpose: To quantify the real-time binding kinetics ( KD​ , kon​ , koff​ ) of the scaffold-derived compound to recombinant target proteins (e.g., PD-L1).

• Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument. Activate the dextran matrix using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at 10 µL/min.

• Ligand Immobilization: Dilute recombinant human PD-L1 in 10 mM sodium acetate (pH 4.5). Inject until an immobilization level of ~2000 Response Units (RU) is achieved. Quench unreacted esters with 1 M ethanolamine-HCl (pH 8.5).

• Analyte Preparation: Prepare a 2-fold dilution series (from 10 µM down to 39 nM) of the (3R,4R)-derived compound and the (3S,4S)-derived control in HBS-EP+ running buffer (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% Tween-20, pH 7.4).

• Kinetic Injection: Inject each concentration over the active and reference flow cells at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer flow (dissociation phase).

• Regeneration: Inject 10 mM Glycine-HCl (pH 2.0) for 30 seconds to remove bound analyte without denaturing the PD-L1 surface.

Self-Validation Logic: If the (3S,4S) enantiomer shows a KD​ within 1-log of the (3R,4R) compound, the binding is non-specific. True mechanism-of-action validation requires the (3R,4R) compound to exhibit at least a 100-fold higher affinity, proving that the specific spatial vectors of the hydroxyl and carboxyl groups are driving the interaction.

Step-by-Step Protocol: T-Cell Exhaustion Reversal Assay

Purpose: To verify that the biochemical binding translates to functional immune activation.

• Cell Culture: Co-culture PD-1 expressing Jurkat T-cells (engineered with an NFAT-luciferase reporter) with PD-L1 expressing CHO cells in a 96-well plate.

• Compound Treatment: Add the (3R,4R)-compound and (3S,4S)-control at concentrations ranging from 1 nM to 10 µM.

• Incubation & Readout: Incubate for 6 hours at 37°C in a 5% CO₂ atmosphere. Add luciferase substrate (e.g., Bio-Glo) and measure luminescence using a microplate reader.

Self-Validation Logic: The baseline luminescence represents the exhausted T-cell state (suppressed by PD-L1). A dose-dependent increase in luminescence confirms that the compound successfully disrupted the PD-1/PD-L1 axis, restoring T-cell activation. The (3S,4S) control must remain at baseline to validate the stereospecific mechanism.

References

• Compounds useful as immunomodulators (WO2017066227A1)
• Tlr2 modulator compounds, pharmaceutical compositions and uses thereof (WO2021242923A1)

Sources

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• 2. WO2017066227A1 - Compounds useful as immunomodulators - Google Patents [patents.google.com]
• 3. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 4. Product Name Index | Ambeed [ambeed.com]
• 5. C5h9no4-·-hcl | Sigma-Aldrich [sigmaaldrich.com]
• 6. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 7. C5h9no4-·-hcl | Sigma-Aldrich [sigmaaldrich.com]

The (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid Scaffold: A Conformationally Constrained Chiral Building Block

Executive Summary

In modern drug discovery, the transition from flexible, linear molecules to conformationally restricted architectures is a proven strategy for enhancing target affinity and reducing entropic penalties upon binding. (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (often utilized as its N-Boc or N-Cbz protected derivative) has emerged as a privileged chiral building block. By embedding a β -amino acid motif within a rigid five-membered pyrrolidine ring, this scaffold locks the critical hydroxyl and carboxylate pharmacophores into a precise spatial arrangement. This in-depth guide explores the stereochemical rationale, synthetic workflows, and high-impact medicinal chemistry applications of this versatile intermediate.

Stereochemical and Structural Rationale

The pharmacological value of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid lies in its strict geometric parameters:

• Conformational Restriction: Unlike linear β -amino acids (e.g., isoserine), the pyrrolidine ring severely restricts the ϕ and ψ dihedral angles[1]. This rigidity minimizes the entropic cost of binding to a target protein.

• The Trans Vector: The (3R,4R) configuration dictates a trans relationship between the C3-carboxylate and the C4-hydroxyl group. This anti-periplanar orientation prevents intramolecular hydrogen bonding, ensuring that both functional groups remain fully available to act as independent hydrogen bond donors/acceptors within a protein binding pocket.

• Stereo-discrimination: The biological environment is highly chiral. Inverting the stereocenters to the (3S,4S) or utilizing cis-isomers almost universally abrogates target binding due to steric clashes or misalignment of the hydrogen-bonding network[1].

High-Impact Applications in Medicinal Chemistry

Neuropharmacology: hGAT3 Inhibition

The GABA transporter 3 (hGAT3) plays a crucial role in regulating tonic inhibition in the central nervous system. While the linear amino acid (S)-isoserine is a known hGAT3 substrate, it lacks selectivity. By utilizing the (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid core, researchers successfully developed conformationally constrained analogs that mimic the bioactive conformation of (S)-isoserine. This rigidification yielded compounds with high potency and up to a 53-fold improvement in selectivity against the off-target taurine transporter (TauT)[1].

Oncology: PD-1/PD-L1 Blockade

Small-molecule inhibitors of the PD-1/PD-L1 immune checkpoint axis require highly polar, rigid cores to effectively disrupt expansive protein-protein interaction (PPI) surfaces. The (3R,4R) scaffold is frequently employed as a central hub in these immunomodulators. The secondary amine of the pyrrolidine allows for directional vectorization of biphenyl or biaryl systems, while the hydroxyl and carboxylate groups enhance aqueous solubility and form critical anchor bonds with the PD-L1 surface[2].

Infectious Disease: TLR2 Modulators

In the development of Toll-like receptor 2 (TLR2) modulators, the spatial orientation of lipophilic side chains is paramount for receptor activation. The (3R,4R) building block has been integrated into peptidomimetic sequences to dictate the precise folding required to engage the hydrophobic pockets of the TLR2 heterodimer[3].

Quantitative Data: Stereochemical Impact on Affinity

The following table summarizes the causal relationship between conformational restriction (using the pyrrolidine scaffold) and target selectivity, based on hGAT3 inhibition studies[1].

Compound / Scaffold Type	Stereochemistry	hGAT3 Affinity	TauT Affinity (Off-Target)	Selectivity Fold
Linear (S)-Isoserine	(S) at α -carbon	Moderate	Moderate	~2x
Azetidine Analog	(2S, 2'S)	High	Low	>6x
Pyrrolidine Analog	(3R, 4R)	High	Very Low	>53x
Pyrrolidine Analog	(3S, 4S)	Abrogated	Abrogated	N/A

Experimental Protocols & Workflows

To ensure scientific integrity, the protocols below are designed as self-validating systems , incorporating specific checkpoints to verify stereochemical stability and reaction completion.

Protocol A: Enzymatic Resolution of the Racemic Scaffold

De novo synthesis typically yields a racemic mixture of trans-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid esters. Lipase-catalyzed resolution is the most scalable, chromatography-free method to isolate the (3R,4R) enantiomer[4].

Causality: Candida antarctica Lipase B (CAL-B) possesses a highly specific hydrophobic binding pocket that exclusively accommodates the (3R,4R) ester, hydrolyzing it to the free acid while leaving the (3S,4S) ester unreacted.

• Substrate Preparation: Dissolve 100 mmol of racemic trans-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid ethyl ester in 100 mL of MTBE (methyl tert-butyl ether).

• Enzymatic Hydrolysis: Add 500 mL of 0.1 M sodium phosphate buffer (pH 7.2) and 2.0 g of immobilized CAL-B. Stir gently at 30°C for 24-48 hours.

• Self-Validation (In-Process): Monitor the reaction via chiral HPLC. The reaction is complete when exactly 50% conversion is reached, validating the absolute enantioselectivity of the enzyme.

• Phase Separation: Filter the enzyme. Extract the aqueous layer with ethyl acetate (3 x 100 mL) to remove the unreacted (3S,4S)-ester.

• Isolation: Acidify the aqueous layer to pH 3.0 using 1M HCl at 0°C. Extract with ethyl acetate (3 x 150 mL). Dry the combined organic layers over Na 2​ SO 4​ and concentrate in vacuo to yield pure (3R,4R)-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid.

Fig 1: Scalable enzymatic resolution workflow for the (3R,4R) chiral building block.

Protocol B: Epimerization-Free Amide Coupling

When incorporating the (3R,4R)-acid into a larger drug scaffold, the α -proton (at C3) is susceptible to base-catalyzed epimerization, which would destroy the trans geometry.

Causality: HATU is selected over standard EDC/HOBt because its superior activation kinetics drastically reduce the half-life of the activated ester intermediate, mitigating the risk of α -deprotonation and subsequent epimerization.

• Activation: Dissolve 1.0 eq of (3R,4R)-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid and 1.1 eq of HATU in anhydrous DMF (0.2 M) at 0°C under nitrogen.

• Amine Addition: Add 1.2 eq of the target primary/secondary amine, followed dropwise by 2.5 eq of DIPEA.

• Coupling: Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation (Post-Reaction): Quench with water and extract with EtOAc. Analyze the crude product via 1 H-NMR. The coupling constant ( J ) between the C3 and C4 protons must remain between 3.0–5.0 Hz. A shift to a larger J value (>7.0 Hz) indicates unwanted epimerization to the cis isomer, serving as an immediate internal quality control check.

Fig 2: Pharmacological pathway from chiral building block to neuroprotective outcome.

References

• [2] Bristol-Myers Squibb Company. Compounds useful as immunomodulators. Source: WIPO (PCT) Patent WO2017066227A1 (2017). URL:

• [3] Gilead Sciences, Inc. Tlr2 modulator compounds, pharmaceutical compositions and uses thereof. Source: WIPO (PCT) Patent WO2021242923A1 (2021). URL:

• [4] Taylor, S. J., et al. Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds. Source: Canadian Patent CA2568836C (2005). URL:

• [1] Bavo, F., Kickinger, S., Lie, M. E. K., et al. Structural and stereochemical determinants for hGAT3 inhibition: development of novel conformationally constrained and substituted analogs of (S)-isoserine. Source: Medicinal Chemistry Research (2023). URL: [Link]

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• 3. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 4. CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds - Google Patents [patents.google.com]

natural occurrence of hydroxyproline analogs

The Natural Occurrence and Biosynthetic Landscape of Hydroxyproline Analogs: A Technical Guide for Drug Discovery and Structural Biology

Executive Summary

Historically pigeonholed as a static, structural component of mammalian collagen, hydroxyproline (Hyp) represents a highly diverse family of non-proteinogenic amino acids and secondary metabolites. Beyond the ubiquitous trans-4-hydroxy-L-proline, nature utilizes a spectrum of stereoisomers and alkylated analogs—ranging from cis-4-hydroxy-L-proline in plant pools to complex 3-hydroxy-4-methylproline derivatives in fungal lipopeptides. For researchers and drug development professionals, understanding the natural distribution, biosynthetic origins, and physicochemical behaviors of these analogs is critical for applications ranging from antifibrotic drug design to the synthesis of novel echinocandin antifungals.

This whitepaper provides an authoritative, E-E-A-T-aligned guide to the , detailing their biological significance, biosynthetic pathways, and the self-validating analytical methodologies required for their isolation and characterization.

Structural Diversity and Biological Origins

The stereochemistry of the hydroxyl group on the pyrrolidine ring dictates the biological function of the analog. Nature exploits these subtle geometric differences to either enforce structural rigidity or impart potent bioactivity.

• trans-4-Hydroxy-L-proline (t4Hyp): The most abundant analog, comprising approximately 13.5% of mammalian collagen[1]. Causality of Function: The 4R-hydroxyl group exerts a stereoelectronic "gauche effect" that forces the pyrrolidine ring into a Cγ-exo pucker. This preorganizes the peptide backbone dihedral angles (φ, ψ) to thermodynamically favor the polyproline II (PPII) helical conformation, which is an absolute requirement for the stability of the collagen triple helix[2].

• trans-3-Hydroxy-L-proline (t3Hyp): A rare but essential modification. In mammals, it is found in type IV collagen and is indispensable for embryonic survival[1]. In the fungal kingdom, t3Hyp is a critical nonribosomal building block in pneumocandin B0, a lipopeptide produced by Glarea lozoyensis[3].

• cis-4-Hydroxy-L-proline (c4Hyp): Because the cis configuration lacks the stabilizing stereoelectronic effects of the trans isomer, it destabilizes collagen helices. Consequently, nature utilizes c4Hyp as a free secondary metabolite or toxin. It is found in the free state in the leaves of Santalum album (sandalwood)[4] and serves as a critical toxicophore in phalloidin, a deadly cyclic peptide produced by Amanita mushrooms[1].

• Marine and Complex Analogs: Marine environments are rich sources of unique Hyp-containing metabolites. For example, the marine-derived actinomycete Streptomyces acrimycini produces the dipeptide leucyl-4-hydroxyproline[5]. Fungi also produce heavily modified analogs, such as 3-hydroxy-4-methylproline, which forms the structural core of many echinocandin-class antifungals[3].

Quantitative Summary of Natural Analogs

The following table summarizes the primary naturally occurring hydroxyproline analogs, their biological sources, and their functional roles.

Analog	Primary Biological Source	Biological Role / Significance	Typical State
trans-4-Hydroxy-L-proline	Mammalian Collagen, Plant Cell Walls	Triple-helix stabilization via stereoelectronic effects	Protein-bound
trans-3-Hydroxy-L-proline	Type IV Collagen, Glarea lozoyensis	Embryonic development, Echinocandin biosynthesis	Protein-bound / Peptide
cis-4-Hydroxy-L-proline	Santalum album, Amanita mushrooms	Secondary metabolite, Toxin component (phalloidin)	Free / Cyclic Peptide
3-Hydroxy-4-methylproline	Aspergillus pachycristatus	Antifungal lipopeptide core structure	Cyclic Peptide
Leucyl-4-hydroxyproline	Streptomyces acrimycini	Marine microbial secondary metabolite	Dipeptide

Biosynthetic Pathways and Enzymatic Divergence

The biosynthesis of hydroxyproline analogs is driven by prolyl hydroxylases—a family of 2-oxoglutarate-dependent dioxygenases. These enzymes require Fe²⁺, α-ketoglutarate, and molecular oxygen to catalyze the stereospecific hydroxylation of unactivated C-H bonds[3]. In mammals, these enzymes (e.g., prolyl 4-hydroxylase) act almost exclusively on peptide-bound proline[6]. In contrast, microbial dioxygenases (such as GloF and HtyE) exhibit broader substrate promiscuity, capable of generating complex, multi-hydroxylated free amino acids for incorporation into nonribosomal peptides[3].

Caption: Biosynthetic divergence of L-proline into naturally occurring hydroxyproline analogs.

Experimental Methodologies: A Self-Validating Protocol

Step 1: Matrix-Specific Extraction

• For Protein-Bound Analogs (e.g., Collagen): Subject the tissue to 6M HCl at 110°C for 24 hours. Causality: This harsh condition is mandatory to hydrolyze the robust peptide bonds of the triple helix. However, it induces partial racemization.

• For Free/Secondary Metabolites (e.g., Santalum album or Fungal extracts): Macerate the biomass in cold 75% aqueous methanol[4]. Causality: Mild, cold solvent extraction immediately denatures endogenous epimerases and preserves the native cis/trans stereocenters of delicate secondary metabolites, preventing artifactual data.

Step 2: Zwitterionic Enrichment via HILIC-HPLC

• Protocol: Reconstitute the crude extract in 80% Acetonitrile/20% Water (containing 10mM Ammonium Formate, pH 3.0). Inject onto an Amide-bonded Hydrophilic Interaction Liquid Chromatography (HILIC) column.

• Causality: Standard reversed-phase (C18) columns fail to retain highly polar Hyp isomers, causing them to elute in the void volume. HILIC provides retention via partitioning into an aqueous-enriched layer on the stationary phase, achieving baseline resolution of cis and trans isomers based on their distinct hydration radii.

Step 3: Orthogonal Validation via LC-MS/MS and 2D-NMR

• Protocol: Utilize Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) in positive ion mode to establish the molecular weight and sequence tags (e.g., for dipeptides like leucyl-4-hydroxyproline[5]). Follow this with 2D NOESY NMR spectroscopy on the purified fraction.

• Causality: While MS/MS confirms the structural connectivity, it cannot definitively distinguish cis/trans diastereomers. Orthogonal validation using the Nuclear Overhauser Effect (NOE) is non-negotiable. Observing an NOE cross-peak between the Cα proton and the Cγ/Cδ protons unambiguously assigns the relative syn/anti configuration of the hydroxyl group.

Caption: Self-validating extraction and characterization workflow for hydroxyproline analogs.

Therapeutic and Industrial Implications

The rigorous characterization of naturally occurring hydroxyproline analogs directly fuels drug discovery. Echinocandins (such as caspofungin and micafungin, derived from natural pneumocandins) rely entirely on the rigidifying nature of specific Hyp analogs to maintain the macrocyclic conformation required to inhibit fungal β-(1,3)-D-glucan synthase[3]. Furthermore, understanding how prolyl hydroxylases differentiate between proline and its analogs is currently driving the development of novel HIF-1α inhibitors, offering new therapeutic avenues for oncology and the treatment of severe anemia.

References

• Hydroxyproline - Wikipedia. Source: wikipedia.org.
• (PDF) Amino acids in sandal (Santalum album L) with special reference to cis-4-hydroxy-L-proline and sym. homospermidine. Source: researchgate.net.
• Cryptic Production of trans-3-Hydroxyproline in Echinocandin B Biosynthesis. Source: nih.gov.
• Dipeptide metabolites from the marine derived bacterium Streptomyces acrymicini. Source: scispace.com.
• COLLAGEN STRUCTURE AND STABILITY. Source: nih.gov.
• Collagen structure: new tricks from a very old dog. Source: portlandpress.com.

Sources

• 1. Hydroxyproline - Wikipedia [en.wikipedia.org]
• 2. COLLAGEN STRUCTURE AND STABILITY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cryptic Production of trans-3-Hydroxyproline in Echinocandin B Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. portlandpress.com [portlandpress.com]

Engineering sp³-Rich Scaffolds: Fundamental Synthesis Routes for Hydroxypyrrolidines

Executive Summary

Hydroxypyrrolidines are ubiquitous sp³-rich scaffolds in modern drug discovery. They form the core of potent glycosidase inhibitors (e.g., swainsonine, lentiginosine), antiviral agents, and are increasingly utilized in DNA-Encoded Libraries (DELs) to explore novel chemical space [[1],[2]]. As a Senior Application Scientist, I approach the synthesis of these motifs not merely as a sequence of reactions, but as a strategic exercise in stereocontrol, atom economy, and scalability. This technical guide systematically evaluates the fundamental synthetic routes to hydroxypyrrolidines, dissecting the causality behind experimental choices and providing self-validating protocols for bench execution.

The Chiral Pool Paradigm: Precision from Nature

When synthesizing highly oxygenated pyrrolidines (polyhydroxypyrrolidines), de novo asymmetric induction can be thermodynamically costly and require complex chiral ligands. The "chiral pool" strategy bypasses this by utilizing naturally occurring, enantiopure starting materials like D-erythrose, L-tartaric acid, and L-malic acid [[1.1],[3]].

Mechanistic Causality: D-erythrose inherently possesses the C3 and C4 stereocenters required for complex iminosugars. By converting these precursors into cyclic nitrones (pyrroline N-oxides), researchers can perform highly diastereoselective 1,3-dipolar cycloadditions. The pre-existing stereocenters dictate the facial approach of the incoming alkene (e.g., dimethyl maleate), ensuring predictable stereochemical outcomes without external chiral catalysts [[1.5]].

Workflow of Chiral Pool-Derived Hydroxypyrrolidine Synthesis

Protocol 1: Synthesis via Amino Diol Cyclodehydration

A highly efficient, scalable alternative to nitrone cycloaddition is the direct cyclodehydration of 4-amino-1,2-butanediols derived from the chiral pool [[1.14]].

• Step 1: Dissolve the 4-amino-1,2-diol (1.0 equiv.) in anhydrous dichloromethane (DCM) at 0 °C.

• Step 2: Dropwise add thionyl chloride (SOCl₂, 1.2 equiv.). Stir for 2 hours.

• Step 3: Quench with aqueous NaOH (3.0 M) and stir vigorously at room temperature for 4 hours. Extract with ethyl acetate.

• Causality of Reagents: Why SOCl₂ followed by NaOH? The reaction proceeds via a cyclic sulfite intermediate. The addition of NaOH triggers an intramolecular S_N2 displacement by the secondary amine, ensuring rapid ring closure. This avoids expensive metal catalysts.

• Self-Validation & QC: Perform NOESY NMR to confirm the relative stereochemistry (syn/anti). The absence of the acyclic amino diol starting material in the crude ¹H NMR (disappearance of the distinct multiplet at 3.5 ppm) validates complete cyclodehydration.

Biocatalytic C-H Functionalization: Green Hydroxylation

Direct functionalization of unactivated C-H bonds is a holy grail in organic synthesis. For pyrrolidines, engineered biocatalysts offer unparalleled regioselectivity and stereoselectivity, avoiding the multi-step protection/deprotection sequences of traditional synthetic routes.

Mechanistic Causality: The use of Sphingomonas sp. HXN-200 allows for the direct biohydroxylation of N-protected pyrrolidines [[4]]. The specific alkane monooxygenase in this strain provides a highly constrained active site, ensuring strict regioselectivity at the C3 position and preventing over-oxidation to the lactam.

Quantitative Data: Biocatalyst Performance

The choice of the N-protecting group (the "docking group") fundamentally alters the binding pose within the enzyme pocket, directly impacting the enantiomeric excess (ee) and absolute configuration of the resulting 3-hydroxypyrrolidine [[1.8]].

Protecting Group	Initial ee (%)	Absolute Configuration	Activity (U/g CDW)	Post-Crystallization ee (%)
N-Benzoyl	52	(R)	2.2	95
N-Benzyloxycarbonyl (Cbz)	75	(R)	16.0	98
N-Phenoxycarbonyl	39	(S)	14.0	96
N-tert-Butoxycarbonyl (Boc)	23	(R)	24.0	N/A

Table 1: Biocatalytic Hydroxylation of N-Protected Pyrrolidines using Sphingomonas sp. HXN-200.

Biocatalytic Regioselective Hydroxylation of Pyrrolidines

Protocol 2: Whole-Cell Biohydroxylation

• Step 1: Thaw resting cells of Sphingomonas sp. HXN-200 (stored at -80 °C) and resuspend in potassium phosphate buffer (50 mM, pH 7.5) to a cell density of 10 g CDW/L.

• Step 2: Add the N-Cbz-pyrrolidine substrate (10 mM) and glucose (as an energy source for NADH regeneration).

• Step 3: Incubate at 30 °C with orbital shaking (200 rpm) for 24 hours under aerobic conditions.

• Causality of Reagents: Why use whole cells instead of isolated enzymes? The alkane monooxygenase system requires continuous NADH regeneration. Whole cells provide an endogenous cofactor regeneration system (fueled by glucose), significantly lowering the cost of the preparative scale reaction.

• Self-Validation & QC: Monitor the reaction via chiral GC-FID. Baseline separation of (R)- and (S)-enantiomers confirms the ee. A specific activity >15 U/g CDW validates the viability of the thawed whole-cell biocatalyst.

Asymmetric Organocatalysis: De Novo Construction

For the synthesis of 2-hydroxypyrrolidines, asymmetric organocatalysis offers a highly atom-economical approach. A prominent method involves the Mannich-type reaction of chiral enamines with aldimines or aziridines, followed by an intramolecular hemiaminalization cascade [[1.10]].

Mechanistic Causality: Using diphenylprolinol silyl ether as the organocatalyst generates a chiral enamine intermediate from an aldehyde. The bulky silyl ether group effectively shields one face of the enamine, dictating the facial approach of the incoming electrophile. This steric gating is the root cause of the excellent diastereoselectivity observed in the subsequent ring closure [[1.10]].

Organocatalytic Cascade for 2-Hydroxypyrrolidine Synthesis

Protocol 3: Organocatalytic Cascade Synthesis

• Step 1: To a solution of the aldehyde (1.2 equiv.) and aldimine (1.0 equiv.) in toluene, add diphenylprolinol silyl ether (10 mol%) and a weak acid additive (e.g., benzoic acid, 10 mol%).

• Step 2: Stir the mixture at room temperature for 12-24 hours until complete consumption of the aldimine is observed via TLC.

• Step 3: Concentrate under reduced pressure and purify directly via flash column chromatography (avoiding highly acidic silica which may reverse hemiaminalization).

• Causality of Reagents: Why add benzoic acid? The weak acid accelerates both the initial enamine formation and the final intramolecular hemiaminalization by acting as a proton shuttle, lowering the activation energy of the transition states without degrading the acid-sensitive silyl ether.

• Self-Validation & QC: Isolate the product and determine the diastereomeric ratio (dr) via crude ¹H NMR. The presence of a single major hemiaminal proton signal (typically around 5.2 ppm) validates the stereofacial control of the catalyst.

Emerging Frontiers: DNA-Encoded Library (DEL) Integration

The pharmaceutical industry is shifting toward sp³-rich libraries to improve the physicochemical properties of drug candidates. Hydroxypyrrolidines are ideal candidates for DNA-Encoded Libraries (DELs). Recent advancements allow for the synthesis of these heterocycles directly on DNA tags via the reductive amination and cyclization of ketochlorohydrin aldol products [[2]].

This process requires strict adherence to aqueous compatibility and mild pH to prevent DNA depurination. By utilizing NaBH₃CN in MES buffer (pH 6), researchers can execute highly efficient cyclizations, generating structurally unique collections of hydroxypyrrolidine scaffolds that target distinct regions of pharmaceutically relevant chemical space [[1.7]].

References

• Application Notes and Protocols: D-Erythrose as a Chiral Starting Material in Synthesis. Benchchem. 1

• A Straightforward Route to Enantiopure Pyrrolizidines and Indolizidines by Cycloaddition to Pyrroline N-Oxides Derived from the Chiral Pool. MDPI. 3

• Preparation of (R)- and (S)-N-Protected 3-Hydroxypyrrolidines by Hydroxylation with Sphingomonas sp. HXN-200, a Highly Active, Regio- and Stereoselective, and Easy to Handle Biocatalyst. ResearchGate. 4

• An organocatalytic approach to stereoselective synthesis of 2-hydroxyazetidines and 2-hydroxypyrrolidines. R Discovery. 5

• sp-Rich Heterocycle Synthesis on DNA: Application to DNA-Encoded Library Production. ResearchGate. 2

• A simple synthesis of substituted N-benzyl-3-pyrrolidinols. Taylor & Francis. 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid

Executive Summary

The (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid scaffold is a highly valuable chiral building block, frequently utilized in the development of potent purine nucleoside phosphorylase (PNP) inhibitors and advanced antimicrobial agents[1],[2]. Synthesizing the syn (cis) configuration of this molecule presents a unique stereochemical challenge, as standard reductions of cyclic β -keto esters thermodynamically favor the anti (trans) diastereomer.

This application note details a highly scalable, stereocontrolled synthetic route utilizing a Ruthenium-Catalyzed Dynamic Kinetic Resolution (DKR) to establish the initial stereocenters, followed by a Stereospecific Mitsunobu Inversion to achieve the desired (3R,4R) syn configuration.

Mechanistic Rationale & Synthetic Strategy

The synthesis relies on a three-phase logical progression:

• Dynamic Kinetic Resolution (DKR): The starting material, racemic 1-Boc-4-oxopyrrolidine-3-carboxylate, undergoes rapid keto-enol tautomerization in a protic solvent. A chiral Ru(II)-(R)-BINAP catalyst selectively hydrogenates the (3R)-enantiomer. Because of the steric constraints imposed by the BINAP ligand, hydride delivery occurs exclusively on the face opposite to the C3-carboxylate, yielding the anti-(3R,4S) diastereomer[2],[3].

• Mitsunobu Inversion: To access the thermodynamically disfavored syn isomer, the C4 hydroxyl group undergoes an SN2 inversion. Utilizing p -nitrobenzoic acid ensures a clean inversion with minimal elimination byproducts.

• Global Deprotection: Simultaneous ester hydrolysis and N-Boc deprotection yield the target molecule as a highly pure hydrochloride salt[4].

Fig 1. Stereocontrolled synthesis workflow via DKR and Mitsunobu inversion.

Experimental Protocols & Self-Validation

Protocol A: Ruthenium-Catalyzed Dynamic Kinetic Resolution (DKR)

Objective: Convert racemic methyl 1-Boc-4-oxopyrrolidine-3-carboxylate to the anti-(3R,4S) intermediate.

Causality & Design: Methanol is selected as the solvent because protic environments accelerate the keto-enol tautomerization. For DKR to succeed, the rate of substrate racemization must significantly outpace the rate of hydrogenation. The (R)-BINAP ligand dictates the facial selectivity of the Ru-hydride insertion, ensuring high enantiomeric and diastereomeric excess[3][Ref 4].

Step-by-Step Procedure:

• In a nitrogen-filled glovebox, dissolve [RuCl2​(benzene)]2​ (0.5 mol%) and (R)-BINAP (1.05 mol%) in anhydrous DMF (2 mL). Heat at 100 °C for 10 minutes to generate the active catalyst complex, then cool to room temperature.

• Transfer the catalyst solution to a high-pressure Parr reactor containing a degassed solution of methyl 1-Boc-4-oxopyrrolidine-3-carboxylate (100 mmol) in anhydrous Methanol (100 mL).

• Purge the reactor with H2 gas three times, then pressurize to 100 psi.

• Stir the reaction mixture at 50 °C for 12 hours.

• Vent the reactor, concentrate the mixture in vacuo, and pass through a short silica plug to remove ruthenium residues.

Self-Validation Checkpoint:

• Hydrogen Uptake: The reaction is complete when the pressure drop stabilizes.

• Chiral HPLC: Analyze the crude mixture. A successful DKR will yield an enantiomeric excess (ee) of >98% and a diastereomeric ratio (dr) of >95:5. If ee is low, it indicates tautomerization was too slow; verify solvent anhydrousness and reaction temperature.

Protocol B: Stereospecific Mitsunobu Inversion & Hydrolysis

Objective: Invert the C4 stereocenter from (S) to (R) to achieve the syn configuration.

Causality & Design: p -Nitrobenzoic acid (PNBA) is utilized instead of standard benzoic acid. Its lower pKa (~3.4) makes the corresponding carboxylate a superior nucleophile in the Mitsunobu betaine complex. This kinetic advantage suppresses unwanted E2 elimination (dehydration of the pyrrolidine ring) and maximizes the yield of the SN2 inverted ester [Ref 5].

Step-by-Step Procedure:

• Dissolve the (3R,4S)-intermediate (50 mmol), PPh3 (75 mmol, 1.5 eq), and PNBA (75 mmol, 1.5 eq) in anhydrous THF (150 mL) under argon. Cool the vessel to 0 °C.

• Add Diethyl azodicarboxylate (DEAD) (75 mmol, 1.5 eq) dropwise over 30 minutes. Note: Slow addition prevents the accumulation of the reactive betaine intermediate, mitigating side reactions.

• Stir at room temperature for 8 hours.

• Add 1M aqueous LiOH (150 mL) directly to the reaction mixture and stir for 4 hours at room temperature to hydrolyze both the p -nitrobenzoate ester and the C3-methyl ester.

• Acidify the aqueous layer to pH 3 with 1M HCl, extract with EtOAc, dry over Na2SO4, and concentrate.

Self-Validation Checkpoint:

• 1H-NMR Analysis: The inversion of the C4 stereocenter changes the spatial relationship of the protons. The coupling constant J3,4​ will increase from ~3 Hz (characteristic of the trans isomer) to ~7-8 Hz (characteristic of the cis isomer).

Protocol C: Global Deprotection

Objective: Remove the N-Boc group to yield the final target.

Causality & Design: Anhydrous acidic conditions are chosen to prevent the formation of complex aqueous mixtures. This allows the highly polar, zwitterionic amino acid to precipitate directly as a clean hydrochloride salt, bypassing the need for tedious ion-exchange chromatography.

Step-by-Step Procedure:

• Dissolve the Boc-protected (3R,4R)-acid (40 mmol) in anhydrous 1,4-dioxane (50 mL).

• Add 4M HCl in dioxane (50 mL) dropwise at 0 °C.

• Stir at room temperature for 2 hours. A white precipitate will gradually form.

• Filter the precipitate under a blanket of nitrogen, wash with cold diethyl ether (2 x 20 mL), and dry under high vacuum.

Self-Validation Checkpoint:

• LC-MS: Confirm the exact mass of the free amino acid [M+H]+=132.06 .

Quantitative Data & Analytical Checkpoints

The following table summarizes the expected quantitative metrics and primary analytical validation methods for each phase of the synthesis.

Synthetic Step	Target Intermediate	Expected Yield	dr (cis:trans)	ee (%)	Primary Validation Method
1. DKR	Methyl (3R,4S)-1-Boc-4-hydroxypyrrolidine-3-carboxylate	88 - 92%	< 5 : 95	> 98%	Chiral HPLC (Chiralpak AD-H)
2. Mitsunobu	(3R,4R)-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid	75 - 80%	> 95 : 5	> 98%	1H-NMR ( J3,4​ coupling constant)
3. Deprotection	(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid HCl	90 - 95%	> 95 : 5	> 98%	LC-MS ( [M+H]+=132.06 )

References

• [1] Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds. CA2568836C. Google Patents.

• [2] Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production. EP1992613A1. Google Patents.

• [3] Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production (Asymmetric Hydrogenation). EP1992613A1. Google Patents.

• [4] 80616-44-0 (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid (Hydrochloride). Guidechem.

• [Ref 4] Noyori, R., Ikeda, T., Ohkuma, T., et al. "Asymmetric Hydrogenation via Dynamic Kinetic Resolution." Journal of the American Chemical Society, 1989, 111(24), 9134-9135.

• [Ref 5] Mitsunobu, O. "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis, 1981, 1-28.

Sources

• 1. CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds - Google Patents [patents.google.com]
• 2. EP1992613A1 - Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production - Google Patents [patents.google.com]
• 3. EP1992613A1 - Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production - Google Patents [patents.google.com]
• 4. Page loading... [wap.guidechem.com]

Practical Laboratory Synthesis and Resolution of (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid

Introduction & Strategic Rationale

The (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid core (and its hydroxymethyl derivatives) is a highly sought-after chiral building block in modern drug development. It serves as the structural foundation for potent purine nucleoside phosphorylase (PNP) inhibitors and next-generation carbapenem antibiotics[1]. The trans-relative stereochemistry and absolute (3R,4R) configuration are critical for optimal binding efficacy within the active sites of these target enzymes.

Historically, the synthesis of this scaffold relied on chiral pool precursors (such as L-tartaric acid) or Sharpless asymmetric epoxidation[1]. However, these legacy routes suffer from lengthy linear sequences, poor atom economy, and the necessity for expensive chromatographic separations. To ensure scalability and economic viability, process chemistry has shifted toward two highly validated, self-resolving pathways: Biocatalytic Kinetic Resolution and Asymmetric 1,3-Dipolar Cycloaddition .

Fig 1: Synthetic strategy decision tree mapping distinct pathways to the (3R,4R)-pyrrolidine core.

Comparative Analysis of Synthetic Routes

When designing a synthesis for the (3R,4R)-pyrrolidine core, scientists must weigh the cost of chiral auxiliaries against the throughput of enzymatic resolution. The table below summarizes the quantitative and operational differences between the leading methodologies.

Strategy	Overall Yield	Enantiomeric Excess (ee)	Scalability	Key Advantage
Biocatalytic Resolution (CALB)	42–48% (from racemate)	>99%	High (Kilogram)	No chromatography required; relies on simple aqueous extraction.
1,3-Dipolar Cycloaddition	~51%	>98%	Medium	Absolute stereocontrol from achiral precursors via crystallization.
Asymmetric Hydrogenation (Ru-BINAP)	~85% (cis-isomer)	95%	High	High throughput, but requires subsequent epimerization to yield the trans-isomer.

Workflow 1: Biocatalytic Resolution of Racemic trans-Esters (Recommended for Scale)

Causality & Mechanistic Insight

Chromatographic separation of enantiomers is economically prohibitive at scale. To circumvent this, we utilize the exquisite spatial specificity of1[1]. CALB acts as a rigid "lock-and-key" mechanism, selectively hydrolyzing the (3R,4R) enantiomer of a racemic trans-ester into its corresponding carboxylic acid, while leaving the (3S,4S) enantiomer completely unreacted[2].

This biochemical divergence creates a self-validating purification system . By maintaining the reaction at pH 7.0, the newly formed (3R,4R)-acid exists as a highly water-soluble carboxylate salt. The unreacted (3S,4S)-ester remains lipophilic and is easily washed away in the organic phase. Subsequent acidification of the aqueous layer protonates the target acid, driving it into a fresh organic extraction phase.

Step-by-Step Methodology

• Substrate Preparation: Dissolve racemic trans-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid methyl ester (100 g, 408 mmol) in toluene (500 mL).

• Enzymatic Hydrolysis: Add 0.1 M sodium phosphate buffer (pH 7.0, 1.5 L) and immobilized Candida antarctica Lipase B (e.g., Novozym 435, 10 g) to the organic solution[1].

• Incubation: Stir the biphasic mixture vigorously at 30°C for 24–48 hours. Monitor the reaction via chiral HPLC (e.g., Chiralcel OD-H column) until exactly 50% conversion of the ester is achieved.

• Phase Separation: Filter the mixture to recover the immobilized enzyme (which can be washed and reused). Separate the organic (toluene) layer containing the waste (3S,4S)-ester. Wash the aqueous layer with ethyl acetate (2 x 200 mL) to ensure absolute removal of any residual ester[1].

• Acidification: Cool the aqueous layer containing the (3R,4R)-carboxylate salt to 0–5°C. Carefully acidify to pH 2.0 using 2M HCl.

• Product Recovery: Extract the acidified aqueous layer with ethyl acetate (3 x 400 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield enantiopure (3R,4R)-1-Boc-4-hydroxypyrrolidine-3-carboxylic acid as a white solid.

Fig 2: Self-validating phase-separation workflow for biocatalytic resolution of the (3R,4R)-acid.

Workflow 2: Asymmetric 1,3-Dipolar Cycloaddition

Causality & Mechanistic Insight

When starting materials entirely lack chirality, an auxiliary such as a (2'S)-bornane-10,2-sultam can be temporarily attached to the dipolarophile. The bulky camphor framework sterically shields one face of the alkene. When the azomethine ylide approaches, it is forced to undergo a stereoselective [3+2] cycloaddition from the unhindered face, establishing the trans-stereocenters with absolute control[3].

Step-by-Step Methodology

• Cycloaddition: In a flame-dried flask under nitrogen, react3 with the achiral ylide precursor N-(benzyl)-N-(methoxymethyl)-N-(trimethylsilylmethyl)amine in the presence of a catalytic amount of trifluoroacetic acid (TFA) in dichloromethane at 0°C[3].

• Diastereomer Separation: The reaction yields a highly enriched mixture of the desired diastereomer. Concentrate the solvent and crystallize the crude product from ethanol/hexanes to remove minor stereoisomers without the need for flash chromatography[3].

• Auxiliary Cleavage: Treat the purified cycloadduct with LiOH in a THF/H₂O mixture at room temperature to cleave the chiral auxiliary (which can be extracted and recycled).

• Deprotection: Subject the resulting intermediate to global deprotection using Pd/C and H₂ gas (100 psi) in ethanol to remove the benzyl protecting groups, yielding the free (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid core[3].

Analytical Validation Standards

To ensure the trustworthiness of the synthesized material, researchers must validate the enantiomeric purity.

• Chiral HPLC: Use a Daicel Chiralpak AD-H or Chiralcel OD-H column. Mobile phase: Hexane/Isopropanol (typically 80:20) with 0.1% TFA. The (3R,4R) and (3S,4S) enantiomers must show baseline resolution.

• NMR Spectroscopy: ¹H NMR (400 MHz, D₂O) should confirm the trans-diaxial coupling constants (J ~ 4.5 - 5.5 Hz) between the C3 and C4 protons on the pyrrolidine ring, distinguishing it from the cis-isomer generated via asymmetric hydrogenation pathways[4].

References

• 1 - Google Patents[1] 2.3 - ACS Publications[3] 3.4 - Google Patents[4]

Sources

• 1. CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds - Google Patents [patents.google.com]
• 2. CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. EP1992613A1 - Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production - Google Patents [patents.google.com]

Application Note: 1,3-Dipolar Cycloaddition Protocols for Synthesizing trans-3,4-Disubstituted Pyrrolidines

Executive Summary & Rationale

The pyrrolidine ring is a privileged structural motif in medicinal chemistry, forming the core of numerous bioactive compounds, including glycosidase inhibitors, HIV-1 protease inhibitors, and BACE1 inhibitors. Specifically, the trans-3,4-disubstituted pyrrolidine scaffold is highly sought after due to its ability to orient pharmacophores in a well-defined 3D space, minimizing steric clashes while maximizing target binding affinity.

The enantioselective 1,3-dipolar cycloaddition (1,3-DC) of fleeting azomethine ylides and alkenes rapidly gives access to pyrrolidines[1]. By carefully selecting the catalytic system and the geometry of the dipolarophile, chemists can exert absolute control over the regio-, diastereo-, and enantioselectivity of the resulting cycloadducts. This guide details two robust, field-proven protocols for synthesizing trans-3,4-disubstituted pyrrolidines: a highly enantioselective Ag(I)-catalyzed approach and a racemic, unstabilized ylide approach for electron-rich olefins.

Mechanistic Principles & Stereocontrol (Causality)

The stereochemical outcome of a 1,3-dipolar cycloaddition is dictated by the concerted, albeit asynchronous, nature of the [3+2] annulation. The stereochemistry of the dipolarophile is conserved in the final product[2].

To specifically achieve a trans-3,4-relationship , the reaction must proceed via a defined transition state (TS):

• Ylide Geometry : Metal salts (like Ag(I) or Cu(I)) coordinate to the imino ester nitrogen and the carbonyl oxygen, locking the deprotonated azomethine ylide into a rigid W-shaped geometry.

• Facial Shielding : A chiral ligand (e.g., a phosphoramidite or bisphosphine) creates a steric wall, blocking one face of the ylide.

• Endo vs. Exo Approach : When an (E)-alkene (such as a trans-nitroalkene or trans-acrylate) approaches the unshielded face of the W-shaped ylide via an endo transition state (where the electron-withdrawing group of the dipolarophile points toward the metal to maximize secondary orbital interactions), the resulting cycloadduct naturally places the C3 and C4 substituents in a trans configuration.

Alternatively, unstabilized azomethine ylides generated from commercial trimethylamine N-oxide will undergo a remarkable 1,3-dipolar cycloaddition with electron-rich and unpolarized olefins[3], providing a direct route to trans-3,4-disubstituted pyrrolidines without the need for electron-withdrawing activating groups.

Mechanistic pathway of metal-catalyzed 1,3-dipolar cycloaddition yielding trans-3,4-pyrrolidines.

Quantitative Data & Catalyst Optimization

The choice of metal and chiral ligand profoundly impacts both the yield and the stereochemical outcome. The table below summarizes benchmark data for synthesizing trans-3,4-disubstituted pyrrolidines using different catalytic systems.

Catalyst / Reagent System	Dipolarophile Type	Yield (%)	Diastereomeric Ratio (endo:exo)	Enantiomeric Excess (ee %)
AgClO₄ / (Sa,R,R)-Phosphoramidite	(Z)-Nitroalkene	77%	88:12	94%
Cu(I)-BPE	Unsaturated Acyl Imidazole	99%	>20:1	97%
LDA / Trimethylamine N-oxide	Electron-rich (E)-olefin	92%	>95:5	N/A (Racemic)

Data synthesized from established umpolung and standard cycloaddition methodologies[1][3][4].

Experimental Protocols

Protocol A: Ag(I)-Catalyzed Enantioselective 1,3-Dipolar Cycloaddition

This protocol utilizes a silver(I) salt and a chiral phosphoramidite ligand to generate a highly enantioenriched trans-3,4-disubstituted pyrrolidine from an imino ester and a nitroalkene.

Materials:

• AgClO₄ (5 mol%)

• Chiral Phosphoramidite ligand, e.g., (Sa,R,R)-15 (5.5 mol%)

• α-Imino ester (1.0 equiv, 0.5 mmol)

• (E)-Nitroalkene (1.2 equiv, 0.6 mmol)

• N,N-Diisopropylethylamine (DIPEA) (10 mol%)

• Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Methodology:

• Catalyst Complexation: In an oven-dried Schlenk tube under an argon atmosphere, dissolve AgClO₄ and the chiral phosphoramidite ligand in anhydrous DCM. Stir the mixture at room temperature for 30 minutes to ensure complete formation of the chiral Ag(I) complex. Causality: Pre-complexation prevents background racemic reactions driven by unligated silver.

• Substrate Addition: Add the α-imino ester and the (E)-nitroalkene to the reaction mixture. Stir for an additional 5 minutes to allow the imino ester to coordinate to the silver center.

• Ylide Generation: Cool the reaction mixture to -20 °C using a cryocooler. Dropwise, add DIPEA (10 mol%). Causality: The mild base deprotonates the activated α-proton of the coordinated imino ester, generating the metallated azomethine ylide in situ.

• Cycloaddition: Maintain the reaction at -20 °C and stir for 12–24 hours. Monitor the consumption of the imino ester via TLC (Hexanes/EtOAc, 7:3).

• Quench and Workup: Once complete, quench the reaction by filtering the mixture through a short pad of Celite to remove silver salts. Wash the pad with DCM (3 × 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the trans-3,4-disubstituted pyrrolidine.

Workflow for the Ag(I)-catalyzed enantioselective 1,3-dipolar cycloaddition protocol.

Protocol B: Unstabilized Azomethine Ylide Annulation (LDA/TMAO)

For substrates lacking electron-withdrawing groups, unstabilized azomethine ylides provide an excellent alternative.

Materials:

• Trimethylamine N-oxide (TMAO) (1.5 equiv)

• Lithium diisopropylamide (LDA) (2.5 M in THF, 4.5 equiv)

• Electron-rich (E)-olefin (e.g., (E)-1,2-dimethoxy-4-styrylbenzene) (1.0 equiv)

• Anhydrous THF (10 mL)

Step-by-Step Methodology:

• Preparation: Suspend anhydrous TMAO and the (E)-olefin in anhydrous THF in a flame-dried flask under nitrogen. Cool the suspension to 0 °C.

• Ylide Generation: Slowly add commercial LDA solution dropwise over 10 minutes. Causality: The strong base deprotonates the N-methyl group of TMAO, triggering the formation of the highly reactive, unstabilized azomethine ylide.

• Reaction: Stir the dark mixture at 0 °C for 1 hour.

• Quench: Carefully quench the reaction with distilled H₂O (5 mL) to destroy excess LDA and unreacted ylide. Extract the aqueous layer with EtOAc (3 × 15 mL).

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate, and purify via flash chromatography (CH₂Cl₂/MeOH, 95:5) to yield the racemic trans-3,4-disubstituted pyrrolidine.

Self-Validation & Troubleshooting

To ensure the protocol functions as a self-validating system, researchers must execute the following analytical checks:

• Diastereomeric Ratio (dr) via ¹H NMR: The trans-3,4 relationship can be confirmed by analyzing the coupling constants ( J ) between the C3 and C4 protons. A trans relationship in a 5-membered ring typically exhibits a smaller coupling constant ( J≈4−6 Hz) compared to a cis relationship ( J≈7−9 Hz).

• Enantiomeric Excess (ee) via Chiral HPLC: Validate the efficacy of the chiral ligand by running the purified product on a chiral stationary phase (e.g., Chiralpak AD-H or OD-H). Always run a racemic standard (synthesized via an achiral AgOAc/Et₃N system) first to establish baseline separation of enantiomers.

• Troubleshooting Low Yields: If the yield in Protocol A is low, the imino ester may be hydrolyzing. Ensure all solvents are strictly anhydrous and the imino ester is freshly prepared and stored over molecular sieves.

References

• Diva-portal.
• Thieme-connect.com (Synlett)
• Asymmetric Umpolung (3+2)
• Enantioselective 1,3-Dipolar Cycloaddition Using (Z)

Sources

• 1. mdpi.com [mdpi.com]
• 2. diva-portal.org [diva-portal.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Chemoselective N-Boc Protection of 4-Hydroxypyrrolidine-3-Carboxylic Acid

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary & Mechanistic Rationale

4-Hydroxypyrrolidine-3-carboxylic acid is a highly polar, zwitterionic non-natural amino acid widely utilized as a chiral building block in drug discovery. Structurally, it presents a chemoselectivity challenge, possessing three reactive sites: a secondary amine, a secondary hydroxyl group, and a carboxylic acid.

The introduction of a tert-butyloxycarbonyl (Boc) group is the gold standard for rendering the highly nucleophilic amine inert to a wide range of downstream reaction conditions[1]. The transformation relies on the electrophilic reagent di-tert-butyl dicarbonate (Boc₂O).

The Chemoselectivity Logic

The success of this protocol hinges on exploiting the pKa differences between the functional groups:

• Carboxylic Acid (pKa ~3.5): Deprotonated under mildly basic conditions to form a water-soluble carboxylate.

• Secondary Amine (pKa ~9.5): Deprotonated at pH 9.5–10.5, rendering the nitrogen highly nucleophilic.

• Secondary Alcohol (pKa >15): Remains protonated and non-nucleophilic at this pH, effectively preventing unwanted O-acylation[2].

Experimental Design & Causality

A robust protocol must be a self-validating system. Every reagent and condition is chosen with specific causal intent:

• Solvent System (1:1 1,4-Dioxane/Water): The zwitterionic starting material is insoluble in pure organic solvents. Water provides solubility for the amino acid and the inorganic base, while 1,4-dioxane solubilizes the lipophilic Boc₂O[3].

• Base Selection (NaOH or TEA): Sodium hydroxide (1.5 - 2.0 eq) is preferred for rapid deprotonation. It controls the pH to ensure the amine is free for nucleophilic attack[1].

• Temperature Control (0 °C to RT): Boc₂O is susceptible to base-catalyzed hydrolysis. By initiating the reaction at 0 °C, the rate of N-acylation outpaces the competitive hydrolysis of the anhydride.

Quantitative Data & Stoichiometry

Reagent / Material	MW ( g/mol )	Equivalents	Function
4-Hydroxypyrrolidine-3-carboxylic acid	131.13	1.00	Substrate
Di-tert-butyl dicarbonate (Boc₂O)	218.25	1.10 - 1.20	Protecting Agent
Sodium Hydroxide (NaOH, 1M aq)	40.00	2.00	Base / pH Control
1,4-Dioxane / Water (1:1 v/v)	N/A	10 mL / mmol	Biphasic Solvent
1M Hydrochloric Acid (HCl)	36.46	As needed	Acidification (Workup)

Self-Validating Experimental Protocol

Phase 1: Solubilization and Activation

• Dissolution: Suspend 4-hydroxypyrrolidine-3-carboxylic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and distilled water (approx. 10 mL per mmol)[3].

• Basification: Slowly add 1M NaOH (2.0 eq) to the suspension while stirring. Causality: The cloudy suspension will become a clear, homogeneous solution as the zwitterion is converted into the highly soluble sodium carboxylate salt. Verify that the pH is between 9.5 and 10.5.

• Thermal Control: Cool the reaction flask to 0 °C using an ice-water bath.

Phase 2: N-Boc Protection

• Addition: Dissolve Boc₂O (1.15 eq) in a minimal volume of 1,4-dioxane and add it dropwise to the cooled reaction mixture over 15 minutes.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to room temperature. Stir for 12–16 hours.

• In-Process Control (IPC): Monitor reaction completion via TLC (Eluent: Butanol:Acetic Acid:Water 4:1:1). Validation: Stain with Ninhydrin. The disappearance of the primary/secondary amine spot (pink/purple) confirms the complete consumption of the starting material.

Phase 3: Chemoselective Isolation (Workup)

• Organic Wash: Transfer the mixture to a separatory funnel. Extract the basic aqueous layer with Ethyl Acetate (2 × 10 mL/mmol). Causality: The product is currently a water-soluble carboxylate. This wash removes unreacted Boc₂O, tert-butanol, and non-polar impurities while leaving the product safely in the aqueous phase.

• Acidification (Critical Step): Cool the aqueous layer to 0 °C. Carefully add 1M HCl dropwise until the pH reaches 2.0–2.5[1]. Causality: This protonates the carboxylate back to a carboxylic acid. The molecule is now overall neutral and lipophilic.

• Product Extraction: Immediately extract the acidified aqueous layer with Ethyl Acetate (3 × 15 mL/mmol)[3].

• Drying & Concentration: Combine the organic layers, wash with brine (saturated NaCl), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-Boc-4-hydroxypyrrolidine-3-carboxylic acid as a white to off-white solid.

Visualizations

Caption: Workflow for the N-Boc protection of 4-hydroxypyrrolidine-3-carboxylic acid.

Caption: Chemoselectivity logic demonstrating favored N-acylation over O-acylation.

References

• Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]

Application Notes and Protocols for the Incorporation of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic Acid into Peptides

Introduction: A Unique Building Block for Peptide Innovation

(3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is a non-proteinogenic amino acid that offers a unique combination of structural rigidity and functionalization potential for peptide-based drug discovery and development. Its constrained pyrrolidine ring, substituted with both a hydroxyl and a carboxylic acid group in a specific stereochemical orientation, can induce specific secondary structures in peptides, enhance metabolic stability, and provide a scaffold for further chemical modification. The strategic incorporation of this building block can significantly influence the conformational properties and biological activity of peptides.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective incorporation of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid into peptide sequences. We will delve into the critical aspects of protecting group strategies, coupling methodologies for both solid-phase and solution-phase synthesis, and post-synthesis modifications.

Key Structural Features and Their Implications

The distinct stereochemistry of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid plays a crucial role in its impact on peptide structure. The trans relationship between the hydroxyl and carboxylic acid groups influences the puckering of the pyrrolidine ring, which in turn affects the local peptide backbone conformation.[1] This can lead to the stabilization of specific turn structures or helical motifs, which are often critical for receptor binding and biological function.

Protecting Group Strategies: Orthogonality is Key

The presence of three reactive functional groups—the secondary amine, the carboxylic acid, and the hydroxyl group—necessitates a well-defined and orthogonal protecting group strategy to ensure selective and efficient peptide bond formation.[2][][4]

Recommended Protecting Groups:

Functional Group	Recommended Protecting Group	Cleavage Conditions	Orthogonality
α-Amino Group	Fmoc (9-fluorenylmethyloxycarbonyl)	20% Piperidine in DMF	Stable to acidic conditions used for side-chain deprotection.[2]
Boc (tert-butyloxycarbonyl)	TFA (Trifluoroacetic acid)	Stable to basic conditions used for Fmoc removal.[2][]
Carboxylic Acid	Methyl (Me) or Ethyl (Et) ester	Saponification (e.g., LiOH, NaOH)	Stable to both acidic and basic conditions for N-terminal deprotection.
Benzyl (Bzl) ester	Catalytic Hydrogenation (H₂/Pd)	Offers an additional layer of orthogonality.
Hydroxyl Group	tert-Butyl (tBu)	TFA	Compatible with the Boc strategy for N-terminal protection.
Trityl (Trt)	Mild acid (e.g., 1-5% TFA in DCM)	Allows for selective deprotection of the hydroxyl group on-resin for further modification.[5]

Diagram: Orthogonal Protection of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid

Caption: Orthogonal protection scheme for (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid.

Solid-Phase Peptide Synthesis (SPPS) Protocols

SPPS is the preferred method for the synthesis of most peptides due to its efficiency and ease of automation.[6][7] The following protocols detail the incorporation of a protected (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid monomer into a growing peptide chain on a solid support.

Protocol 1: Fmoc-Based SPPS

This protocol assumes the use of a commercially available Fmoc-protected (3R,4R)-4-hydroxypyrrolidine(O-tBu)-3-carboxylic acid.

Workflow Diagram: Fmoc-SPPS Cycle

Caption: A single cycle of Fmoc-based solid-phase peptide synthesis.

Step-by-Step Methodology:

• Resin Swelling: Swell the resin (e.g., Rink Amide or Wang resin) in dimethylformamide (DMF) for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat with a fresh solution for 15 minutes to remove the N-terminal Fmoc group of the preceding amino acid.[8]

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) to remove piperidine and byproducts.

• Coupling:

  • Pre-activate a solution of the protected (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid monomer (1.5-3 equivalents relative to resin loading) with a suitable coupling reagent and a base in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 1-4 hours. The sterically hindered nature of this amino acid may require longer coupling times or double coupling.[9]

• Monitoring the Coupling Reaction: Perform a qualitative ninhydrin test to ensure complete coupling. A negative result (beads remain colorless) indicates a successful reaction.

• Washing: Wash the resin with DMF (3 x 1 min) and dichloromethane (DCM) (3 x 1 min).

• Capping (Optional): If the ninhydrin test is positive, cap any unreacted amino groups with acetic anhydride to prevent the formation of deletion sequences.

• Repeat: Continue with the deprotection and coupling cycles for the subsequent amino acids in the sequence.

• Final Deprotection and Cleavage: After the final amino acid has been coupled, wash the resin and perform the final Fmoc deprotection. Cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with scavengers (e.g., 95% TFA, 2.5% triisopropylsilane, 2.5% water).[5][8]

Recommended Coupling Reagents for Hindered Amino Acids:

Coupling Reagent	Class	Key Advantages
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	Uronium Salt	High coupling efficiency, low racemization, effective for sterically hindered amino acids.[10][11]
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Uronium Salt	Widely used, good performance, but can lead to guanidinylation of the free amine.[11]
PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)	Phosphonium Salt	High reactivity, avoids guanidinylation side products.[9][12]

Solution-Phase Peptide Synthesis

For large-scale synthesis or the preparation of peptide fragments, solution-phase synthesis can be advantageous.

Protocol 2: Solution-Phase Fragment Condensation

This protocol describes the coupling of a dipeptide containing C-terminal (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid with another peptide fragment.

Step-by-Step Methodology:

• Fragment Preparation: Synthesize the N-terminally protected dipeptide with the C-terminal (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid methyl ester.

• Carboxyl Group Deprotection: Hydrolyze the methyl ester of the dipeptide using LiOH or NaOH in a mixture of THF and water to yield the free carboxylic acid.

• Activation: Activate the C-terminal carboxylic acid of the dipeptide using a carbodiimide reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of an additive like HOBt (Hydroxybenzotriazole) to minimize racemization.[10][12]

• Coupling: Add the N-terminally deprotected peptide fragment to the activated dipeptide solution. The reaction is typically carried out in a suitable organic solvent like DMF or DCM at 0°C to room temperature.

• Work-up and Purification: After the reaction is complete, perform an aqueous work-up to remove water-soluble byproducts. The desired peptide is then purified by chromatography.

Post-Synthesis Modification of the Hydroxyl Group

The hydroxyl group of the incorporated (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid residue can serve as a handle for further modifications, such as glycosylation, phosphorylation, or attachment of fluorescent labels. This requires an orthogonal protecting group for the hydroxyl group that can be selectively removed while the peptide is still on the resin.[5]

Workflow for On-Resin Modification:

Caption: On-resin modification of the hydroxyl group.

Characterization of the Final Peptide

After synthesis and purification, it is essential to characterize the peptide to confirm its identity and purity.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized peptide.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the peptide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation and to confirm the stereochemistry of the incorporated amino acid.

Troubleshooting

• Incomplete Coupling: If the ninhydrin test is positive, indicating incomplete coupling, consider double coupling, increasing the coupling time, or using a more potent coupling reagent like HATU.[10]

• Racemization: To minimize racemization, especially during solution-phase synthesis, use coupling additives like HOBt or Oxyma, and maintain low reaction temperatures.

• Side Reactions during Cleavage: Ensure the use of appropriate scavengers in the cleavage cocktail to prevent side reactions with sensitive residues like tryptophan or methionine.

Conclusion

The incorporation of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid into peptides provides a powerful tool for modulating their structure and function. A carefully planned orthogonal protecting group strategy and the selection of appropriate coupling reagents are paramount for successful synthesis. The protocols and guidelines presented here offer a solid foundation for researchers to explore the potential of this unique amino acid in their peptide-based research and development endeavors.

References

• Vertex AI Search. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis.

• National Center for Biotechnology Information. (n.d.). Synthesis of peptides and derivatives of 3- and 4- hydroxyproline. PubMed. Retrieved from [Link]

• Thieme. (n.d.). 9.2 Synthesis of Peptides Containing Proline Analogues.
• MDPI. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• American Chemical Society. (2011, August 26). Peptide Coupling Reagents, More than a Letter Soup.

• AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]

• American Chemical Society. (2018, June 27).

• ResearchGate. (n.d.). Simple Synthesis of cis-4-Hydroxy-L-Proline and Derivatives Suitable for Use as Intermediates in Peptide Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2003). Solid-phase Synthesis of C-terminal Modified Peptides. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. PMC. Retrieved from [Link]

• CEM Corporation. (n.d.). Mastering Solid Phase Peptide Synthesis (SPPS).
• Dilun. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• LifeTein. (2025, October 29). Unusual Amino Acids: Hydroxyproline.
• BOC Sciences. (n.d.). Amino Acid Protection & Deprotection Services.
• Merck Millipore. (n.d.). [Development of new deprotecting methodologies for peptides and application to studies on signaling mechanism].
• AAPPTEC. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).

• Merck. (n.d.). Solid Phase Synthesis. Retrieved from [Link]

• Organic Chemistry Resources Worldwide. (n.d.). Protecting Groups.
• BenchChem. (2025). Technical Support Center: Alternative Deprotection Methods for Acid-Sensitive Peptides.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.

• National Center for Biotechnology Information. (2011, November 1). 3-Aminopyrrolidine-4-carboxylic acid as versatile handle for internal labeling of pyrrolidinyl PNA. PubMed. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Indian Institute of Technology Bombay. (2020, October 26). Protecting Groups.
• Google Patents. (n.d.).
• Google Patents. (n.d.). CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound.
• Oriental Journal of Chemistry. (n.d.).
• ChemRxiv. (2025). N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production.

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• 4. Protective Groups [organic-chemistry.org]
• 5. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jpt.com [jpt.com]
• 7. bachem.com [bachem.com]
• 8. Synthesis of Biologically Active Peptides using Newly Designed N-Vinyl Pyrrolidone Incorporated Flexible Cross linked Polystyrene – Oriental Journal of Chemistry [orientjchem.org]
• 9. jpt.com [jpt.com]
• 10. file.globalso.com [file.globalso.com]
• 11. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 12. peptide.com [peptide.com]

Foundational Concepts: The Power of Pyrrolidine-Based Organocatalysis

An In-Depth Guide to Organocatalytic Methods for Preparing Substituted Pyrrolidines: Application Notes and Protocols

Prepared for: Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a privileged scaffold, forming the core of numerous natural products, pharmaceuticals, and chiral catalysts.[1][2] Its prevalence has driven the development of innovative synthetic methods that offer precise control over stereochemistry and substitution patterns. Among these, asymmetric organocatalysis has emerged as a powerful, environmentally friendly strategy, avoiding the use of metal catalysts while providing access to complex molecular architectures with high enantioselectivity.[3][4]

This document serves as a detailed technical guide, synthesizing field-proven insights with established scientific principles. We will explore the causality behind key experimental choices, present self-validating protocols for cornerstone reactions, and provide a framework for the rational design of synthetic routes toward highly valuable substituted pyrrolidines.

The remarkable success of organocatalysis in pyrrolidine synthesis is largely built upon the unique reactivity of chiral secondary amines, most notably L-proline and its derivatives. These catalysts operate through two primary activation modes: enamine catalysis and iminium ion catalysis . This dual reactivity allows for the activation of both nucleophiles (aldehydes, ketones) and electrophiles (α,β-unsaturated carbonyls), setting the stage for a wide array of powerful transformations.

The seminal reports on L-proline catalyzed intermolecular aldol reactions by List and Barbas, and MacMillan's development of imidazolidinone catalysts for Diels-Alder reactions, marked the dawn of modern organocatalysis.[1][5] A further significant breakthrough came in 2005 when Jørgensen and Hayashi independently introduced diarylprolinol silyl ethers, which have since become exceptionally efficient and versatile catalysts for many asymmetric reactions.[1][5][6][7]

Figure 2: Catalytic cycle of the asymmetric [3+2] cycloaddition of an azomethine ylide with an activated enal.

Application & Protocol 1: Diarylprolinol Silyl Ether-Catalyzed Synthesis of Functionalized Pyrrolidines

Diarylprolinol silyl ethers are exceptionally effective for this transformation, offering superior stereocontrol compared to simpler catalysts like proline. [8][9]The bulky diaryl and silyl groups create a well-defined chiral pocket that effectively shields one face of the iminium ion, forcing the azomethine ylide to approach from the less hindered face, thus ensuring high stereoselectivity. [6] Protocol: General Procedure for Asymmetric [3+2] Cycloaddition

This protocol is adapted from established methodologies for the synthesis of highly substituted pyrrolidines. [10]

• Reagent Preparation: To a solution of the appropriate amino acid ester hydrochloride (e.g., diethyl aminomalonate hydrochloride, 1.1 mmol) in anhydrous dichloromethane (CH₂Cl₂) (4.0 mL) is added triethylamine (1.1 mmol). The corresponding aldehyde (1.1 mmol) and anhydrous Na₂SO₄ are then added. The mixture is stirred at room temperature for 3-4 days to form the imine (azomethine ylide precursor). The mixture is then filtered and the solvent is removed under reduced pressure. The crude imine is used without further purification.

• Reaction Setup: A dried vial is charged with the diarylprolinol silyl ether catalyst (e.g., (S)-(-)-2-(Diphenyl((trimethylsilyl)oxy)methyl)pyrrolidine, 0.1 mmol, 10 mol%), the α,β-unsaturated aldehyde (1.0 mmol), and the crude imine from step 1 (1.2 mmol) in anhydrous solvent (e.g., toluene or CH₂Cl₂, 2.0 mL).

• Reaction Execution: The reaction mixture is stirred at the specified temperature (e.g., room temperature or 0 °C) and monitored by Thin Layer Chromatography (TLC) until the starting enal is consumed (typically 12-48 hours).

• Workup and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixtures) to afford the pure substituted pyrrolidine product.

• Characterization: The structure of the product is confirmed by ¹H NMR, ¹³C NMR, and HRMS. The diastereomeric ratio (dr) is determined from the ¹H NMR spectrum of the crude reaction mixture. The enantiomeric excess (ee) is determined by chiral stationary phase HPLC analysis.

Table 1: Substrate Scope for Diarylprolinol Silyl Ether-Catalyzed [3+2] Cycloaddition

Entry	α,β-Unsaturated Aldehyde	Imine Precursor (Aldehyde)	Yield (%)	dr (endo/exo)	ee (%) (endo)
1	Cinnamaldehyde	Benzaldehyde	95	>20:1	99
2	Crotonaldehyde	Benzaldehyde	88	15:1	97
3	Acrolein	Benzaldehyde	75	>20:1	80 [2]
4	Cinnamaldehyde	4-Nitrobenzaldehyde	92	>20:1	98
5	Cinnamaldehyde	2-Naphthaldehyde	96	>20:1	99

Domino Reactions: Building Complexity in a Single Step

Organocatalytic domino (or cascade) reactions are highly efficient processes where a single catalytic event initiates a sequence of bond-forming reactions to rapidly build molecular complexity from simple starting materials. For pyrrolidine synthesis, the domino Michael/Mannich sequence is particularly powerful. [11]

Mechanistic Rationale

This strategy typically involves the reaction of an enal with a Michael acceptor that also contains an imine or a precursor group. The secondary amine catalyst first activates the enal via enamine formation. This nucleophilic enamine then undergoes a Michael addition to the electrophile. The resulting intermediate, still bound to the catalyst, is poised for a subsequent intramolecular Mannich-type cyclization, which forms the pyrrolidine ring and sets multiple stereocenters in a single, highly controlled sequence.

Sources

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• 2. Portico [access.portico.org]
• 3. researchgate.net [researchgate.net]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]
• 9. benthamdirect.com [benthamdirect.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]

use of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid in pharmaceutical manufacturing

Application Note: (3R,4R)-4-Hydroxypyrrolidine-3-Carboxylic Acid as a Chiral Scaffold in Advanced Active Pharmaceutical Ingredient (API) Manufacturing

Executive Summary

The development of targeted therapeutics relies heavily on rigid, stereochemically defined scaffolds that can precisely orient pharmacophores within enzyme active sites. (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid has emerged as a privileged chiral building block in pharmaceutical manufacturing. Its highly functionalized pyrrolidine ring—featuring orthogonal secondary amine, hydroxyl, and carboxylic acid groups—enables divergent synthetic pathways. This application note details the mechanistic rationale, quantitative data, and self-validating protocols for utilizing this scaffold in the synthesis of Purine Nucleoside Phosphorylase (PNP) inhibitors, next-generation antimicrobials, and Toll-Like Receptor (TLR) modulators.

Mechanistic Role in API Synthesis

Purine Nucleoside Phosphorylase (PNP) Inhibitors

For the synthesis of potent PNP inhibitors (e.g., BCX-4208/Ulodesine), the carboxylic acid moiety of the scaffold is reduced to yield (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol.

• Causality & Structural Rationale : The trans-orientation of the hydroxyl and hydroxymethyl groups is not arbitrary; it perfectly mimics the spatial arrangement of the ribooxacarbenium ion in the transition state of purine nucleoside phosphorylase. This stereochemical precision allows the inhibitor to achieve picomolar binding affinities by engaging the exact hydrogen-bond network intended for the natural ribose substrate [1],[2].

Next-Generation Antimicrobials (Pyridobenzoxazines)

In the development of antimicrobial agents targeting drug-resistant bacteria, the scaffold is converted into a 4-fluoro-3-aminomethylpyrrolidine derivative.

• Causality & Structural Rationale : The hydroxyl group undergoes nucleophilic fluorination (e.g., via DAST) with inversion of stereochemistry, while the carboxylic acid is converted to an aminomethyl group. The introduction of fluorine enhances the metabolic stability and lipophilicity of the molecule, improving bacterial cell wall penetration. Simultaneously, the aminomethyl group acts as an essential hydrogen bond donor within the binding pocket of bacterial DNA gyrase [3].

Toll-Like Receptor (TLR2/7/8) Modulators

For immunomodulators, the pyrrolidine ring serves as a central hub to attach lipophilic and hydrophilic domains.

• Causality & Structural Rationale : The carboxylic acid is typically converted to a lipophilic amide (e.g., hexylcarbamoyl). This specific modification is designed to anchor the molecule deep within the hydrophobic binding pocket of the TLR dimer, stabilizing the active conformation of the receptor to trigger an immune response against tumors or chronic infections [4].

Synthetic divergence of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid into API classes.

Quantitative Data Summary

The table below summarizes the validated reaction metrics for the divergent transformations of the (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid scaffold[1],[3],[4].

Downstream Target	Intermediate Synthesized	Reagents & Conditions	Yield (%)	Enantiomeric Excess (ee %)	Key Mechanistic Purpose
PNP Inhibitors	(3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol	BH₃-THF, 0°C to RT	85–90%	>99%	Ribose ring transition-state mimicry
Antimicrobials	4-Fluoro-3-aminomethylpyrrolidine	DAST, then EDC/HOBt	75–80%	>98%	Enhanced lipophilicity & target binding
TLR Modulators	3-(Hexylcarbamoyl)-4-hydroxypyrrolidine	Hexylamine, HATU, DIPEA	67%	>95%	Hydrophobic pocket engagement

Experimental Protocols

The following self-validating protocols detail the preparation of the PNP inhibitor intermediate, (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol.

Protocol 1: N-Boc Protection of the Secondary Amine

• Mechanistic Rationale : The secondary amine of the pyrrolidine ring is highly nucleophilic and will interfere with downstream reduction by forming stable amine-borane complexes. The tert-butyloxycarbonyl (Boc) group is chosen because it is entirely stable to borane reduction conditions and can be cleanly removed via acidolysis later[1].

• Step-by-Step Method :

  • Dissolve 1.0 eq of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid in a 1:1 mixture of 1,4-Dioxane and H₂O.

  • Add 1.5 eq of NaOH to deprotonate the carboxylic acid and the amine hydrochloride salt, ensuring the amine is nucleophilic.

  • Cool the mixture to 0°C and add 1.1 eq of Boc₂O dropwise. Stir at room temperature for 12 hours.

  • Acidify the aqueous layer to pH 2 using 1M HCl and extract with Ethyl Acetate (3x).

• Self-Validation (IPC) : Monitor the reaction via Thin Layer Chromatography (TLC) using a ninhydrin stain. The starting material will form a deep purple complex (Ruhemann's purple). The complete disappearance of this purple spot confirms the successful masking of the free amine.

Protocol 2: Chemoselective Reduction to the Diol

• Mechanistic Rationale : Borane-THF (BH₃-THF) is selected over Lithium Aluminum Hydride (LiAlH₄). LiAlH₄ is a harsh reagent that can partially cleave the Boc protecting group, resulting in unwanted N-methylated byproducts. Borane is highly chemoselective for carboxylic acids, rapidly forming a trialkylborate intermediate that is easily hydrolyzed, leaving the carbamate untouched[1].

• Step-by-Step Method :

  • Dissolve the N-Boc protected intermediate in anhydrous THF under an inert N₂ atmosphere and cool to 0°C.

  • Add 2.5 eq of 1M BH₃-THF solution dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Cool the reaction back to 0°C and quench by the dropwise addition of Methanol.

  • Concentrate the mixture in vacuo, redissolve in Ethyl Acetate, and wash with brine. Dry over Na₂SO₄ and concentrate to yield the pure diol.

• Self-Validation (IPC) : The methanol quench acts as a definitive in-process control. Borane reacts violently with protic solvents to release hydrogen gas. The cessation of H₂ gas evolution provides binary visual confirmation that all active reducing agent has been safely destroyed prior to extraction.

Self-validating workflow for the synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol.

References

• Chand, P., et al. "A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition." Organic Process Research & Development, American Chemical Society, 2005. URL:[Link]

• Bantia, S., et al. "Process for the preparation of substituted pyrrolidine derivatives and intermediates." US Patent US7230119B2, 2007.
• Todo, Y., et al. "Process for producing 3,4-disubstituted pyrrolidine derivative and production intermediate thereof." Canadian Patent CA2645191C, Toyama Chemical Co Ltd, 2008.
• "TLR2 modulator compounds, pharmaceutical compositions and uses thereof." PCT Application WO2021242923A1, Gilead Sciences, 2021.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US7230119B2 - Process for the preparation of substituted pyrrolidine derivatives and intermediates - Google Patents [patents.google.com]
• 3. CA2645191C - Process for producing 3,4-disubstituted pyrrolidine derivative and production intermediate thereof - Google Patents [patents.google.com]
• 4. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]

experimental procedure for catalytic hydrogenation of pyrrole precursors

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Introduction & Mechanistic Insights

The reduction of pyrroles to pyrrolidines or partially saturated pyrrolines is a critical transformation in pharmaceutical development, as the pyrrolidine motif is ubiquitous in bioactive alkaloids and approved therapeutics. However, the inherent aromatic stabilization energy of the pyrrole ring presents a formidable thermodynamic barrier[1].

As a Senior Application Scientist, I emphasize that successful pyrrole hydrogenation requires precise tuning of the catalyst, solvent, and thermodynamic conditions. Unlike simple olefins, pyrroles demand highly active transition metal catalysts (predominantly Rhodium or Ruthenium) to disrupt the aromatic π -system[2]. The reaction proceeds via a stepwise reduction: the initial, rate-limiting disruption of aromaticity to form a pyrroline intermediate, followed by a rapid saturation to the pyrrolidine.

Fig 1. Stepwise reduction pathway of pyrrole to pyrrolidine via a pyrroline intermediate.

Catalyst Selection & Reaction Dynamics

The choice of catalyst dictates both the reaction conditions and the stereochemical outcome:

• Heterogeneous Rhodium (Rh/C or Rh/Al₂O₃): Rhodium exhibits superior activity for pyrrole ring saturation under mild, acid-free conditions compared to Palladium or Platinum. For instance, 5% Rh/C can achieve quantitative conversion of 1-methylpyrrole at 10 bar H₂ and 50 °C[2].

• Homogeneous Chiral Rh-Complexes: When targeting chiral 1-pyrrolines, asymmetric partial hydrogenation is employed. Here, a Brønsted acid (e.g., TsOH) is deliberately added to protonate the pyrrole. Causality: This protonation destroys the aromaticity, generating a highly reactive iminium salt that allows the chiral Rh-complex to dictate the facial selectivity of the hydride transfer[1][3].

• Electrocatalytic Rh/KB: Recent innovations utilize carbon-supported Rhodium (Rh/KB) in an anion-exchange membrane (AEM) electrolyzer. Causality: This eliminates the need for high-pressure H₂ gas by utilizing ambient water/protons and electrons directly, significantly reducing infrastructural safety risks[4].

Experimental Workflows & Protocols

Fig 2. Standard workflow for the catalytic hydrogenation of pyrrole precursors.

Protocol A: Heterogeneous Hydrogenation to Pyrrolidines

Objective: Complete saturation of 1-methylpyrrole to 1-methylpyrrolidine using 5% Rh/C.

• Reaction Preparation: In a thoroughly dried, high-pressure stainless-steel autoclave, dissolve 1-methylpyrrole (2.0 g, ~24.6 mmol) in anhydrous methanol (50 mL).

  • Causality: Methanol acts as a polar protic solvent, stabilizing polar transition states during the hydrogen transfer process and preventing catalyst agglomeration[2].

• Catalyst Loading: Add 5% Rh/C (0.1 g).

  • Causality: A catalyst-to-substrate ratio of ~5 wt% is optimal to prevent catalyst poisoning by the basic amine products formed during the reaction[2].

• Purging & Pressurization: Seal the reactor. Purge the headspace with Nitrogen (3x) followed by Hydrogen gas (3x). Pressurize the vessel to 10 bar with H₂.

• Execution: Stir the mixture vigorously (800-1000 rpm) to eliminate mass-transfer limitations and heat to 50 °C. Maintain conditions for 1-2 hours until hydrogen uptake ceases.

• Workup: Cool the reactor to ambient temperature and safely vent the residual H₂. Filter the crude mixture through a tightly packed pad of Celite to remove the Rh/C. Wash the Celite with excess methanol to ensure quantitative product recovery.

Protocol B: Asymmetric Partial Hydrogenation to Chiral 1-Pyrrolines

Objective: Synthesis of enantiomerically enriched 1-pyrrolines from 2,5-disubstituted pyrroles.

• Substrate Activation: Dissolve the pyrrole precursor (0.2 mmol) in hexafluoroisopropanol (HFIP, 2.0 mL). Add TsOH·H₂O (1.0 equiv).

  • Causality: HFIP is a strong hydrogen-bond donor that further activates the substrate, while the Brønsted acid forms the critical reducible iminium intermediate[3].

• Catalyst Addition: Add the chiral Rhodium complex, e.g., Rh(COD)₂BF₄ (2 mol%) and a chiral bisphosphine ligand like (R)-Zhaophos (2.2 mol%).

• Hydrogenation: Transfer to an autoclave, purge, and pressurize with H₂ (30 bar). Stir at room temperature for 24 hours.

• Purification: Quench with saturated aqueous NaHCO₃ to neutralize the acid. Extract with dichloromethane, dry over Na₂SO₄, and purify via silica gel flash chromatography.

Quantitative Data & Catalyst Benchmarking

The following table summarizes the expected performance metrics across different catalytic systems to aid in process selection:

Catalyst System	Substrate	Reaction Conditions	Conversion (%)	Yield (%)	Target Product	Ref
5% Rh/C	1-Methylpyrrole	MeOH, 10 bar H₂, 50 °C	>99	98	1-Methylpyrrolidine	[2]
5% Rh/Al₂O₃	2,5-Dimethylpyrrole	AcOH, 3 bar H₂, 25 °C	100	70	cis-2,5-Dimethylpyrrolidine	[2]
Rh(COD)₂BF₄ + Ligand	2-Methyl-5-phenylpyrrole	HFIP, TsOH, 30 bar H₂, RT	>99	95	Chiral 1-Pyrroline (up to 96% ee)	[3]
Rh/KB (Electrocatalytic)	Pyrrole	Ambient T/P, AEM, e⁻	100	>90	Pyrrolidine	[4]

Analytical Quality Control (Self-Validation)

To ensure the integrity of the protocol, the experimental system must be self-validating. Do not proceed to downstream applications without confirming the following analytical checkpoints:

• Mass Balance & Volatility Check: Pyrrolidines are highly volatile. If the isolated yield is significantly lower than the GC conversion, product is likely being lost during solvent evaporation. Use a carefully controlled vacuum (e.g., >100 mbar at 20 °C) during concentration.

• ¹H NMR (CDCl₃) Validation: The reaction is deemed complete when the aromatic pyrrole protons (typically two distinct multiplets between δ 6.0 and 6.8 ppm) completely disappear. Successful reduction is confirmed by the appearance of saturated aliphatic multiplets at δ 1.5–2.0 ppm (for the -CH₂-CH₂- backbone) and δ 2.5–3.0 ppm (for the N-CH₂ protons).

• GC-MS Fragmentation: Confirm the +4 Da mass shift. For example, the molecular ion of 1-methylpyrrole ( m/z 81) must shift cleanly to 1-methylpyrrolidine ( m/z 85). The absence of m/z 83 indicates that no partially reduced pyrroline intermediates remain.

References

• Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium - MDPI -[Link]

• Asymmetric Hydrogenation of Heteroarenes and Arenes - Chemical Reviews -[Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC -[Link]

• Facile access to chiral 1-pyrrolines through Rh-catalyzed enantioselective partial hydrogenation of unprotected simple pyrroles - Chinese Chemical Letters -[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium [mdpi.com]
• 3. Facile access to chiral 1-pyrrolines through Rh-catalyzed enantioselective partial hydrogenation of unprotected simple pyrroles [html.rhhz.net]
• 4. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Efficient Removal of Protecting Groups in Pyrrolidine Chemistry

Welcome to the Technical Support Center for protecting group strategies in pyrrolidine chemistry. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the efficient removal of common amine protecting groups. Pyrrolidine and its derivatives are privileged scaffolds in medicinal chemistry, and mastering their synthesis, including the critical deprotection steps, is paramount for successful drug discovery programs.

This guide moves beyond simple protocols to explain the why behind experimental choices, offering insights grounded in mechanistic principles and extensive field experience. Every recommendation is part of a self-validating system to ensure reliable and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to protect the nitrogen in pyrrolidine during a synthesis?

A1: The pyrrolidine nitrogen is a nucleophilic secondary amine. This inherent reactivity can interfere with desired chemical transformations at other positions of the molecule. For instance, during an esterification of a carboxylic acid on the pyrrolidine ring, the unprotected nitrogen could compete as a nucleophile, leading to unwanted amide formation.[1] Protecting the nitrogen masks its nucleophilicity, allowing for selective reactions elsewhere. An ideal protecting group is one that can be introduced easily, is stable to a range of reaction conditions, and can be removed cleanly and selectively under mild conditions.[1]

Q2: What are the most common nitrogen protecting groups for pyrrolidines, and how do I choose the right one?

A2: The three most common N-protecting groups in pyrrolidine chemistry are tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz or Z), and 9-fluorenylmethyloxycarbonyl (Fmoc).[1][2] The choice depends on the overall synthetic strategy, particularly the conditions of subsequent reaction steps.

• Boc Group: Stable to a wide array of non-acidic reagents, making it highly versatile. It is readily cleaved under acidic conditions.[1][3]

• Cbz Group: Stable under both acidic and basic conditions but is easily removed by catalytic hydrogenolysis.[1][4][5]

• Fmoc Group: Known for its lability to basic conditions, typically using piperidine in DMF, which provides orthogonality to the acid-labile Boc and hydrogenolysis-labile Cbz groups.[1][6][7][8]

Q3: What does "orthogonal protection strategy" mean, and why is it important in complex pyrrolidine syntheses?

A3: An orthogonal protection strategy employs protecting groups that can be removed under distinct reaction conditions without affecting each other.[1][9] This is critical in multi-step syntheses where sequential, selective deprotection is required. For example, a pyrrolidine derivative might have its nitrogen protected with a Boc group and a carboxylic acid functional group protected as a benzyl (Bn) ester. The Boc group can be selectively removed with acid to allow for a reaction at the nitrogen, while the benzyl ester remains intact.[1] Subsequently, the benzyl ester can be removed by hydrogenolysis without affecting other parts of the molecule.[1]

Troubleshooting Guide: Boc Deprotection

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, valued for its stability and ease of removal under acidic conditions. However, challenges can arise, leading to incomplete reactions or undesired side products.

Q: My Boc deprotection is sluggish or incomplete, even with strong acid. What's going wrong?

A: Incomplete Boc deprotection is a common issue that can often be resolved by systematically evaluating the reaction parameters.

• Insufficient Acid Strength or Stoichiometry: The Boc group is cleaved by acid. If the acid is too weak or used in insufficient amounts, the reaction will not go to completion.[10] The reaction rate has been shown to have a second-order dependence on the concentration of HCl, indicating the importance of sufficient acid concentration.[11]

  • Solution: Increase the equivalents of acid (typically 5-20 equivalents).[10][12] If using HCl in dioxane, ensure it is a fresh, standardized solution. For more resistant substrates, switch to a stronger acid like neat trifluoroacetic acid (TFA).[2][12]

• Reaction Time and Temperature: Deprotection can be slow, especially with sterically hindered pyrrolidines or at low temperatures.[10]

  • Solution: Increase the reaction time and monitor progress by TLC or LC-MS. Gentle heating (e.g., to 40-50 °C) can often accelerate the reaction, but caution is advised with sensitive substrates to avoid side reactions.[10]

• Solvent Choice: The solvent can impact reaction rates and the solubility of your starting material.

  • Solution: Dichloromethane (DCM) is a common choice for TFA deprotections.[12] For HCl, 1,4-dioxane or methanol are frequently used.[10][13] Ensure your protected pyrrolidine is fully dissolved.

Q: After Boc deprotection with TFA, I'm observing side products. How can I prevent this?

A: The acidic cleavage of the Boc group generates a reactive tert-butyl cation intermediate.[12][13] This carbocation can alkylate nucleophilic residues in your molecule, such as tryptophan, tyrosine, or methionine, leading to unwanted byproducts.[12][13]

• Use of Scavengers: To prevent these side reactions, scavengers are added to the reaction mixture to trap the electrophilic tert-butyl cation.[12][13]

  • Solution: Common scavengers include anisole, thioanisole, or triisopropylsilane (TIS).[12][13] A typical cleavage cocktail for sensitive substrates is TFA/TIS/water (95:2.5:2.5).[14]

Q: My reaction mixture turned yellow or brown after adding a strong acid for Boc deprotection. What does this indicate?

A: A color change to yellow or brown upon acidification often suggests degradation of the Boc group and potentially subsequent reactions of the newly formed free amine.[3]

• Troubleshooting Steps:

  • Confirm Deprotection: Use TLC or LC-MS to verify if the starting material has been consumed and the desired product has been formed.[3]

  • Consider Milder Conditions: If the deprotection is occurring but with decomposition, switch to milder acidic conditions. For example, instead of neat TFA, try a solution of HCl in dioxane or an organic solvent.[10][13]

  • Temperature Control: Perform the reaction at a lower temperature (e.g., 0 °C) to minimize side reactions.[3]

Summary of Boc Deprotection Conditions

Reagent	Solvent	Temperature (°C)	Typical Reaction Time	Notes
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	Room Temperature	30 minutes - 2 hours	A common and effective condition.[12] For sensitive substrates, a lower concentration of TFA (25-50%) can be used.[12]
Hydrochloric Acid (HCl)	1,4-Dioxane	Room Temperature	30 minutes - 1 hour	An alternative to TFA, often used as a 4M solution.[12]
Formic Acid	Neat	Room Temperature	Variable	Can be a milder alternative, but may lead to N-formylation as a side product.[15]
Trimethylsilyl Iodide (TMSI)	Dichloromethane (DCM)	0 °C to Room Temp	Variable	A neutral method for deprotection, useful for substrates sensitive to strong acids.[16]

Experimental Protocol: Standard Boc Deprotection with TFA

• Dissolution: Dissolve the N-Boc-pyrrolidine derivative in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1–0.2 M.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Add trifluoroacetic acid (TFA) dropwise, typically as a 20-50% v/v solution with DCM.[10]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed (usually 1-3 hours).[10]

• Work-up (for the free amine):

  • Concentrate the reaction mixture under reduced pressure.

  • To remove residual TFA, co-evaporate the residue with toluene (2-3 times).[10]

  • The resulting TFA salt can often be used directly in the next step or neutralized by washing with a saturated aqueous sodium bicarbonate solution during an aqueous workup.[10]

Boc Deprotection Workflow

Caption: Troubleshooting workflow for Boc deprotection.

Troubleshooting Guide: Cbz Deprotection

The benzyloxycarbonyl (Cbz or Z) group is a valuable tool in pyrrolidine chemistry due to its stability to a range of conditions and its selective removal via hydrogenolysis or strong acids.

Q: My Cbz deprotection by catalytic hydrogenolysis is slow or has stalled. What can I do?

A: Several factors can inhibit the efficiency of catalytic hydrogenolysis.

• Catalyst Activity: The palladium catalyst (typically Pd/C) can lose activity over time or be poisoned by certain functional groups.

  • Solution: Use a fresh batch of catalyst. Ensure the substrate is free of catalyst poisons like sulfur-containing compounds or residual phosphines from previous steps. Increase the catalyst loading (e.g., from 5-10 mol% to 20 mol%).

• Hydrogen Source and Pressure: Insufficient hydrogen can lead to incomplete reactions.

  • Solution: Ensure a good quality hydrogen source. For difficult deprotections, increasing the hydrogen pressure can be beneficial.

• Solvent Choice: The solvent can affect the reaction rate.

  • Solution: Methanol and ethanol are common solvents.[17] Adding a small amount of acetic acid can sometimes accelerate the reaction, but be mindful of potential side reactions with acid-sensitive groups.

• Transfer Hydrogenation as an Alternative: If using hydrogen gas is problematic, transfer hydrogenation offers a milder and often more convenient alternative.

  • Solution: Use a hydrogen donor such as ammonium formate or 1,4-cyclohexadiene in the presence of a palladium catalyst.[5] This method avoids the need for a pressurized hydrogen atmosphere.

Q: I am trying to remove a Cbz group, but my molecule also contains other reducible functional groups (e.g., alkenes, alkynes, nitro groups). How can I achieve selective deprotection?

A: While catalytic hydrogenolysis is highly effective, it can be non-selective. In such cases, acidic conditions or alternative reagents are preferred.

• Acidic Cleavage: The Cbz group can be cleaved under harsh acidic conditions, such as with HBr in acetic acid.[5] This method is less common due to its harshness but can be useful when hydrogenolysis is not feasible.[5]

• Lewis Acid-Mediated Deprotection: A milder and more selective method involves the use of Lewis acids.

  • Solution: A combination of aluminum chloride (AlCl₃) in 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) has been shown to selectively deprotect N-Cbz groups in the presence of other reducible functionalities.[18] This method is performed at room temperature and offers good functional group tolerance.[18]

Summary of Cbz Deprotection Conditions

Reagent	Solvent	Temperature (°C)	Notes
H₂, Pd/C	Methanol, Ethanol, or Ethyl Acetate	Room Temperature	The most common method.[5] A balloon of hydrogen is often sufficient.[17]
Ammonium Formate, Pd/C	Methanol or Ethanol	Reflux	A convenient transfer hydrogenation method.[17]
HBr in Acetic Acid	Acetic Acid	0 °C to Room Temp	Harsh acidic conditions, useful when hydrogenolysis is not an option.[17]
AlCl₃	HFIP	Room Temperature	A mild and selective method that tolerates other reducible groups.[18]

Experimental Protocol: Cbz Deprotection by Catalytic Hydrogenolysis

• Setup: Dissolve the Cbz-protected pyrrolidine in a suitable solvent (e.g., methanol) in a round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C (typically 5-10 mol% palladium relative to the substrate).[17]

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas. Repeat this process three times. Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is often sufficient) at room temperature.[17]

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst. Rinse the Celite® pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the crude deprotected pyrrolidine.[17]

Cbz Deprotection Mechanism

Caption: Mechanism of Cbz deprotection by hydrogenolysis.

Troubleshooting Guide: Fmoc Deprotection

The 9-fluorenylmethyloxycarbonyl (Fmoc) group is central to solid-phase peptide synthesis (SPPS) due to its removal under basic conditions, which is orthogonal to acid-labile protecting groups.

Q: My Fmoc deprotection is incomplete, leading to deletion sequences in my peptide synthesis. What are the common causes?

A: Incomplete Fmoc deprotection is a frequent issue in SPPS and can stem from several factors.

• Peptide Sequence and Aggregation: Certain peptide sequences, particularly those prone to forming secondary structures like β-sheets, can aggregate on the solid support. This aggregation can sterically hinder the deprotection reagent from accessing the Fmoc group.[19]

  • Solution: Use "difficult sequence" protocols, which may involve higher temperatures, alternative solvents (e.g., N-methylpyrrolidone (NMP) instead of DMF), or the addition of chaotropic agents.

• Suboptimal Reagents: The deprotection solution, typically 20% piperidine in DMF, can degrade over time.[19]

  • Solution: Always use a fresh, high-quality solution of piperidine in DMF.[19]

• Inadequate Protocol: Insufficient reaction time or incorrect reagent concentration can lead to incomplete removal of the Fmoc group.[19]

  • Solution: Increase the deprotection time or perform a double deprotection (two shorter treatments with the deprotection solution).[19] Ensure the piperidine concentration is correct.

Q: Are there alternatives to piperidine for Fmoc deprotection?

A: Yes, several alternatives to piperidine are available, which can be advantageous in certain situations or for addressing specific side reactions.

• 4-Methylpiperidine (4-MePip): Often used as a direct replacement for piperidine.[20]

• Piperazine (PZ): A good alternative that may reduce certain side reactions.[20]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): A much stronger, non-nucleophilic base that can be very effective for "difficult" deprotections. It is often used in combination with a scavenger like piperidine, as DBU itself does not scavenge the dibenzofulvene byproduct.[6][20]

• Pyrrolidine: Can be used as an alternative to piperidine, and its use may expand the range of suitable "green" solvents in SPPS.[21][22]

Q: How can I monitor the completeness of the Fmoc deprotection step?

A: Monitoring Fmoc deprotection is crucial for ensuring a successful synthesis.

• Qualitative Colorimetric Tests (Kaiser Test): The Kaiser test (or ninhydrin test) is a common method. A positive result (dark blue beads/solution) indicates the presence of free primary amines, signifying successful deprotection. A negative result (yellow/brown) indicates incomplete deprotection.[19]

• UV-Vis Spectrophotometry: The dibenzofulvene-piperidine adduct formed during deprotection has a characteristic UV absorbance around 301 nm. By measuring the absorbance of the collected filtrate, the extent of Fmoc removal can be quantified using the Beer-Lambert law.[20]

Summary of Fmoc Deprotection Conditions

Reagent	Solvent	Concentration	Notes
Piperidine	DMF or NMP	20-50%	The standard and most common condition.[7][23]
4-Methylpiperidine	DMF	20%	A common alternative to piperidine.[20]
DBU/Piperidine	DMF	e.g., 2% DBU / 2% Piperidine	For difficult sequences, DBU accelerates deprotection while piperidine acts as a scavenger.[6]
Pyrrolidine	Various, including less polar solvents	20%	An effective alternative to piperidine.[21]

Experimental Protocol: Standard Fmoc Deprotection in SPPS

• Resin Swelling: Swell the peptide-resin in DMF.

• Deprotection: Add the deprotection solution (e.g., 20% piperidine in DMF) to the resin, ensuring it is fully submerged. Agitate for the desired time (e.g., 10-20 minutes).[19]

• Drain: Remove the deprotection solution by filtration.

• Repeat Deprotection (Optional but Recommended): For difficult sequences, a second treatment with the deprotection solution is often beneficial.[19]

• Final Washes: Thoroughly wash the peptide-resin with DMF (at least 5 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.[19]

Fmoc Deprotection Workflow

Caption: Troubleshooting workflow for Fmoc deprotection.

References

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• CEM Corporation. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. [Link]

• Fields, G. B. (n.d.). Methods for Removing the Fmoc Group. In Methods in Molecular Biology. Humana Press.

• Total Synthesis. (2024, January 5). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. [Link]

• Ashworth, I. W., Cox, B. G., & Meyrick, B. (2010). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry, 75(23), 8117–8125. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Molecular Biology (pp. 17-33). Humana Press. [Link]

• Qu, H., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated.

• Request PDF. (n.d.). Efficient, continuous N -Boc deprotection of amines using solid acid catalysts. [Link]

• Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

• Nanda, P., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry. [Link]

• BZ Chemical. (n.d.). BOC Protection - Common Conditions. [Link]

• ACS Sustainable Chemistry & Engineering. (2021, October 8). Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. [Link]

• MDPI. (n.d.). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?[Link]

• Peptides. (n.d.). Cleavage Cocktails; Reagent B. [Link]

• ResearchGate. (n.d.). Facile Deprotection of O -Cbz-Protected Nucleosides by Hydrogenolysis: An Alternative to O -Benzyl Ether-Protected Nucleosides. [Link]

• ResearchGate. (2021, October 25). Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. [Link]

• Organic Syntheses. (n.d.). L-Proline. [Link]

• BZ Chemical. (2019, August 10). BOC Protection and Deprotection. [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Fiveable. (2025, August 15). Orthogonal Protection Definition. [Link]

• ResearchGate. (n.d.). Deprotection of pyrrolidine 6 a. [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

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Technical Support Center: Chiral Resolution of 4-Hydroxypyrrolidine-3-carboxylic Acid Stereoisomers

Welcome to the technical support center for the chiral resolution of 4-hydroxypyrrolidine-3-carboxylic acid stereoisomers. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating these critical chiral building blocks. The distinct pharmacological activities of each enantiomer make their efficient and scalable separation a paramount concern in medicinal chemistry.[1]

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during experimental work. The content is structured to explain the "why" behind experimental choices, ensuring a robust and reproducible methodology.

I. Overview of Resolution Strategies & Common Hurdles

The separation of 4-hydroxypyrrolidine-3-carboxylic acid stereoisomers can be approached through several methods, each with its own set of advantages and potential difficulties. The primary techniques include:

• Diastereomeric Salt Crystallization: A classical and scalable method that relies on the differential solubility of diastereomeric salts formed between the racemic acid and a chiral resolving agent.[1][2]

• Enzymatic Kinetic Resolution: Utilizes the stereoselectivity of enzymes, such as lipases, to selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer.[1][3]

• Chiral High-Performance Liquid Chromatography (HPLC): A powerful analytical and preparative technique that separates enantiomers based on their differential interactions with a chiral stationary phase.[1]

• Indirect Separation via Derivatization: Involves reacting the enantiomeric mixture with a chiral derivatizing agent to form diastereomers, which can then be separated using standard achiral chromatography.[1][4][5]

The following sections will address common issues encountered with these methods in a question-and-answer format.

II. Troubleshooting Guide

Diastereomeric Salt Crystallization

Question: My diastereomeric salt crystallization is not yielding any precipitate, or the yield is very low. What are the potential causes and how can I troubleshoot this?

Answer:

This is a common issue that can stem from several factors related to solubility and supersaturation. Here’s a systematic approach to troubleshooting:

• Solvent Selection is Critical: The success of this method hinges on the differential solubility of the two diastereomeric salts in the chosen solvent. If both salts are too soluble, no precipitation will occur. Conversely, if both are poorly soluble, you'll get co-precipitation and a low enantiomeric excess.

  • Troubleshooting Steps:

    • Solvent Screening: Experiment with a range of solvents with varying polarities (e.g., ethanol, isopropanol, methanol, ethyl acetate, or mixtures).[1][6]

    • Temperature Gradient: Ensure you are creating a sufficient temperature differential. Heat the mixture to achieve complete dissolution and then allow it to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator to induce crystallization.[6]

    • Concentration Adjustment: The concentration of your racemic acid and resolving agent is crucial. If the solution is too dilute, crystallization may not occur. Carefully evaporate some of the solvent to increase the concentration.

• Incorrect Stoichiometry of the Resolving Agent: The molar ratio of the resolving agent to the racemic mixture can significantly impact salt formation and crystallization.

  • Troubleshooting Steps:

    • Verify Stoichiometry: Typically, an equimolar amount of the resolving agent is used.[1] However, in some cases, using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can be beneficial.

    • Purity of Starting Materials: Ensure both the racemic 4-hydroxypyrrolidine-3-carboxylic acid and the chiral resolving agent are of high purity. Impurities can inhibit crystallization.

• Formation of a Solid Solution: In some instances, the two diastereomeric salts may co-crystallize to form a solid solution, which prevents effective separation.[7]

  • Troubleshooting Steps:

    • Solvent System Modification: Altering the solvent system can sometimes disrupt the formation of a solid solution.

    • Alternative Resolving Agent: If a solid solution is suspected, the most effective solution is often to switch to a different chiral resolving agent.

Question: The enantiomeric excess (ee%) of my resolved product is consistently low after crystallization. How can I improve it?

Answer:

Low enantiomeric excess is typically due to co-precipitation of the more soluble diastereomeric salt. Here’s how to address this:

• Recrystallization: This is the most straightforward method to improve enantiomeric purity. Dissolve the obtained crystals in a minimal amount of hot solvent and allow them to recrystallize slowly. This process can be repeated until the desired ee% is achieved.

• Optimize Cooling Rate: Rapid cooling can lead to the entrapment of the undesired diastereomer in the crystal lattice.

  • Troubleshooting Steps:

    • Slow Cooling: Allow the solution to cool to room temperature naturally before transferring it to a colder environment.

    • Insulation: Insulating the crystallization vessel can promote slower cooling and the formation of more ordered, purer crystals.

• Seeding: Introducing a few seed crystals of the desired pure diastereomeric salt can promote the crystallization of that specific diastereomer.

Enzymatic Kinetic Resolution

Question: My enzymatic resolution is proceeding very slowly or not at all. What factors could be inhibiting the enzyme's activity?

Answer:

Enzymatic reactions are sensitive to a variety of environmental factors. Here are the key areas to investigate:

• Sub-optimal pH and Temperature: Enzymes have a narrow optimal range for pH and temperature.

  • Troubleshooting Steps:

    • pH Adjustment: Ensure the pH of your reaction medium is within the optimal range for the specific lipase being used (e.g., pH 7.5 for Lipase AS from Aspergillus niger).[1] Use a suitable buffer system, like a phosphate buffer, to maintain a stable pH.[1]

    • Temperature Control: Maintain the reaction at the optimal temperature for the enzyme. Most lipases work well at room temperature, but this should be verified for the specific enzyme.[1]

• Enzyme Inactivation or Inhibition: The presence of certain solvents or impurities can denature or inhibit the enzyme.

  • Troubleshooting Steps:

    • Solvent Compatibility: Ensure the chosen organic co-solvent (if any) is compatible with the enzyme.

    • Purity of Substrate: The racemic ester of 4-hydroxypyrrolidine-3-carboxylic acid should be pure, as impurities can act as enzyme inhibitors.

• Poor Substrate Dispersal: For the enzyme to act effectively, the substrate needs to be well-dispersed in the reaction medium.

  • Troubleshooting Steps:

    • Vigorous Stirring: Ensure adequate stirring to maintain a good dispersion of the substrate in the buffer.[1]

    • Use of Surfactants: In some cases, the addition of a small amount of a biocompatible surfactant can improve substrate availability.

Question: The enantioselectivity of my enzymatic resolution is poor, resulting in a low ee% for both the product and the unreacted starting material. What can be done?

Answer:

Poor enantioselectivity indicates that the enzyme is not effectively discriminating between the two enantiomers.

• Choice of Enzyme: Not all lipases will exhibit high enantioselectivity for a given substrate.

  • Troubleshooting Steps:

    • Enzyme Screening: Screen a variety of lipases from different sources (e.g., Candida antarctica lipases A and B are known to be effective for similar compounds).[3]

    • Immobilized vs. Free Enzyme: Sometimes, using an immobilized enzyme can enhance its stability and enantioselectivity.

• Reaction Conditions: The solvent and acyl donor can influence the enzyme's selectivity.

  • Troubleshooting Steps:

    • Solvent Engineering: The choice of organic co-solvent can sometimes modulate the enzyme's conformation and thus its selectivity.

    • Acyl Donor Variation: If performing an esterification, varying the acyl donor (e.g., different acid anhydrides or vinyl esters) can impact the reaction's enantioselectivity.

Chiral HPLC

Question: I am not getting baseline separation of the enantiomers on my chiral HPLC column. What adjustments can I make?

Answer:

Achieving good resolution in chiral HPLC often requires methodical optimization of several parameters.

• Mobile Phase Composition: The composition of the mobile phase is a critical factor in chiral separations.

  • Troubleshooting Steps:

    • Solvent Ratio: Systematically vary the ratio of the organic modifier (e.g., isopropanol) to the non-polar solvent (e.g., n-hexane).[1]

    • Additive Concentration: Adjust the concentration of the acidic or basic additive (e.g., trifluoroacetic acid).[1] This is particularly important for ionizable compounds like amino acids.

• Flow Rate and Temperature: These parameters can influence the efficiency of the separation.

  • Troubleshooting Steps:

    • Lower Flow Rate: Reducing the flow rate can sometimes improve resolution by allowing more time for the enantiomers to interact with the chiral stationary phase.

    • Column Temperature: Varying the column temperature can affect the thermodynamics of the chiral recognition process and thus the separation.

• Incorrect Column Choice: The chiral stationary phase (CSP) must be appropriate for the analyte.

  • Troubleshooting Steps:

    • Column Screening: If optimization of the mobile phase and other parameters fails, it may be necessary to try a different type of chiral column (e.g., polysaccharide-based vs. protein-based).

III. Frequently Asked Questions (FAQs)

Q1: What are the most common chiral resolving agents used for the diastereomeric salt crystallization of amino acids like 4-hydroxypyrrolidine-3-carboxylic acid?

A1: For acidic compounds like this, chiral bases are typically used as resolving agents. Common examples include:

• (R)-(-)-Mandelic Acid or (S)-(+)-Mandelic Acid[1]

• (1R,2S)-(-)-Ephedrine

• Cinchonidine or Cinchonine[2]

• (S)-(-)-α-Methylbenzylamine[1]

The choice of resolving agent is often empirical and may require screening to find the most effective one for your specific compound.

Q2: When should I consider using an indirect separation method involving derivatization?

A2: Indirect methods are particularly useful in the following scenarios:

• Analytical Quantification: When you need to determine the enantiomeric excess of a sample using standard achiral HPLC equipment. By converting the enantiomers into diastereomers, they can be separated on a common C18 column.[1]

• Lack of a Suitable Chiral Column: If a suitable chiral HPLC column is not available for direct separation.

• Improved Detection: Derivatization can be used to introduce a chromophore or fluorophore into the molecule, enhancing its detectability.[4][8]

Q3: How do I recover the enantiomerically pure 4-hydroxypyrrolidine-3-carboxylic acid from the diastereomeric salt?

A3: After isolating the less soluble diastereomeric salt by filtration, you need to liberate the free amino acid. This is typically done by:

• Suspending the salt in water.

• Adding a base (e.g., 1 M NaOH) if a chiral acid was used as the resolving agent, or an acid (e.g., 1 M HCl) if a chiral base was used.[1][6] This neutralizes the resolving agent.

• The free enantiomerically enriched amino acid can then be isolated, often through ion-exchange chromatography or by adjusting the pH to its isoelectric point to precipitate it from the solution. The resolving agent can often be recovered from the filtrate.

Q4: What are the key differences between kinetic resolution and dynamic kinetic resolution (DKR)?

A4:

• Kinetic Resolution (KR): In a standard kinetic resolution, one enantiomer of a racemic mixture reacts faster than the other, allowing for their separation. The maximum theoretical yield for a single enantiomer is 50%.[9]

• Dynamic Kinetic Resolution (DKR): DKR combines a kinetic resolution with in-situ racemization of the slower-reacting enantiomer.[9] This continuous conversion of the undesired enantiomer into the desired one allows for a theoretical yield of up to 100% for a single enantiomer.[9] DKR is a more efficient process but requires a suitable racemization catalyst that is compatible with the resolution conditions.

IV. Data and Protocols

Comparative Data of Resolution Methods

Separation Method	Chiral Selector/Reagent	Typical Mobile Phase/Solvent	Resolution (Rs)	Enantiomeric Excess (ee%)	Yield (%)
Chiral HPLC (Direct)	Polysaccharide-based (e.g., Chiralcel® OD-H)	n-Hexane/Isopropanol/Trifluoroacetic Acid	> 1.5	> 99%	Analytical
Chiral HPLC (Indirect)	Achiral C18 with Chiral Derivatizing Agent	Acetonitrile/Water with Formic Acid	Diastereomeric Separation	> 99%	High
Diastereomeric Salt Crystallization	(R)-(-)-Mandelic Acid	Ethanol	Diastereomeric Separation	Up to 98%	40-50% (per enantiomer)
Enzymatic Kinetic Resolution	Lipase AS (from Aspergillus niger)	Phosphate Buffer (pH 7.5)	N/A	> 95%	~50% (for each enantiomer)

Table adapted from illustrative examples.[1]

Experimental Protocols

Protocol 1: Diastereomeric Salt Crystallization

• Dissolution: Dissolve racemic 4-hydroxypyrrolidine-3-carboxylic acid in a suitable solvent such as ethanol.

• Addition of Resolving Agent: Add an equimolar amount of a chiral resolving agent (e.g., (R)-(-)-mandelic acid).[1]

• Heating: Gently heat the mixture to ensure complete dissolution of all components.[6]

• Cooling: Allow the solution to cool slowly to room temperature to induce the crystallization of the less soluble diastereomeric salt. Further cooling in an ice bath can increase the yield.[6]

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.[6]

• Liberation of Enantiomer: Suspend the isolated salt in water and add a base (e.g., 1 M NaOH) to liberate the free amino acid.[1][6]

• Analysis: Determine the enantiomeric excess of the product using chiral HPLC.[1]

Protocol 2: Enzymatic Kinetic Resolution

• Substrate Preparation: Prepare the racemic ester (e.g., methyl or ethyl ester) of 4-hydroxypyrrolidine-3-carboxylic acid.

• Reaction Setup: Disperse the racemic ester in a phosphate buffer (e.g., 0.1 M, pH 7.5).[1]

• Enzyme Addition: Add a lipase, such as Lipase AS from Aspergillus niger, to the mixture.[1]

• Reaction: Stir the reaction at room temperature and monitor the conversion (e.g., by HPLC) until it reaches approximately 50%.[1]

• Work-up: Separate the unreacted ester from the hydrolyzed carboxylic acid. This can typically be achieved by extraction at different pH values.

• Analysis: Determine the enantiomeric excess of both the unreacted ester and the carboxylic acid product by chiral HPLC.

V. Visualizations

Workflow for Chiral Resolution

Caption: Workflow for the chiral resolution of 4-hydroxypyrrolidine-3-carboxylic acid.

Decision Tree for Troubleshooting Low Enantiomeric Excess

Caption: Troubleshooting guide for low enantiomeric excess in chiral resolution experiments.

VI. References

• A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers. Benchchem. Available from:

• Gotor-Fernández, V., et al. (2014). Enzymatic preparation of cis and trans-3-amino-4-hydroxytetrahydrofurans and cis-3-amino-4-hydroxypyrrolidines. PubMed. Available from:

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. Available from:

• Uno, K., et al. (2015). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. ResearchGate. Available from:

• Synthesis of 4-Alkyl-pyrrolidine-3-carboxylic Acid Stereoisomers. ResearchGate. Available from:

• Application Notes and Protocols for Chiral Resolution of Pyrrolidine-3,4-diamine Enantiomers. Benchchem. Available from:

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. Available from:

• Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. PubMed. Available from:

• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv. Available from:

• Todoroki, K., et al. (2013). (S)-1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS. PubMed. Available from:

• Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids. Organic & Biomolecular Chemistry (RSC Publishing). Available from:

• Enzymatic Cascade for Dynamic Kinetic Resolution of Amines. DiVA portal. Available from:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 3. Enzymatic preparation of cis and trans-3-amino-4-hydroxytetrahydrofurans and cis-3-amino-4-hydroxypyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. (S)-1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diva-portal.org [diva-portal.org]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic Acid and Other Proline Analogs

Introduction: The Unique Role of Proline in Biological Systems and Drug Design

Proline, a proteinogenic amino acid, holds a unique position in the landscape of biochemistry and medicinal chemistry. Its distinctive cyclic pyrrolidine ring structure imparts significant conformational rigidity to the peptide backbone, influencing protein folding, stability, and function.[1] This inherent structural constraint makes proline a critical component in various biological processes, including protein synthesis, wound healing, and cell signaling.[2] In the realm of drug discovery, the proline scaffold has been extensively explored as a foundational element for designing novel therapeutics. Proline analogs, which are chemical structures that mimic proline with modifications to its core structure, are invaluable tools for modulating the biological and physicochemical properties of peptides and small molecules.[3][4] These analogs can offer enhanced metabolic stability, improved receptor affinity, and the ability to probe specific biological pathways. This guide provides a comparative analysis of the biological activities of various proline analogs, with a particular focus on the potential applications of the stereochemically defined compound, (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid.

The Landscape of Proline Analog Bioactivity: Key Therapeutic Targets

The rigid structure of the proline ring makes its analogs ideal candidates for designing inhibitors that can fit into the well-defined active sites of enzymes. Research has identified several key enzyme families that are promising targets for proline analog-based therapeutics.

Dipeptidyl Peptidase IV (DPP-IV): A Target for Diabetes Management

Dipeptidyl Peptidase IV (DPP-IV) is a serine exopeptidase that plays a crucial role in glucose homeostasis. It inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1), which are responsible for stimulating insulin secretion.[5] Inhibition of DPP-IV prolongs the action of GLP-1, leading to improved glycemic control in patients with type 2 diabetes.[5][6] Many DPP-IV inhibitors are peptidomimetics that incorporate a proline-like scaffold to interact with the enzyme's active site.[7][8][9]

Factor XIa (FXIa): A Novel Target for Anticoagulation

Factor XIa (FXIa) is a serine protease that plays a key role in the intrinsic pathway of the blood coagulation cascade.[1] Inhibition of FXIa is a promising strategy for the development of new anticoagulants with a potentially lower risk of bleeding compared to traditional therapies.[1] Several small molecule inhibitors of FXIa have been developed that feature a pyrrolidine core, demonstrating the utility of this scaffold in targeting this enzyme.[10][11][12]

Other Emerging Targets

Proline metabolism itself is a critical pathway in certain diseases. Enzymes such as prolyl hydroxylases, which are involved in collagen synthesis and the hypoxia-inducible factor (HIF) signaling pathway, and pyrroline-5-carboxylate reductase (PYCR1), which is upregulated in some cancers, are also important targets for proline analog-based inhibitors.

Comparative Efficacy of Proline Analogs: A Quantitative Overview

While direct biological activity data for (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid is not yet available in the public domain, a comparative analysis of other proline analogs provides a valuable framework for understanding the potential of this compound class. The following table summarizes the inhibitory activities of various proline-containing peptides and small molecules against key enzyme targets.

Compound/Peptide	Target Enzyme	Assay Type	IC50/Ki Value	Reference
Ile-Pro-Ile	Dipeptidyl Peptidase IV (DPP-IV)	Enzyme Inhibition	3.9 ± 1.0 µM (IC50)	[6]
Phe-Leu-Gln-Pro	Dipeptidyl Peptidase IV (DPP-IV)	Enzyme Inhibition	65.3 ± 3.5 µM (IC50)	[9]
Pyrrolo[3,2,1-ij]quinolin-2(1H)-one Derivative	Factor XIa (FXIa)	Enzyme Inhibition	2 µM (IC50)	[12]
Aminopyrrolidine-based sulfonamide	Factor Xa	Enzyme Inhibition	5.5 nM (IC50)	[13]
(3R,4S)-3-amino-4-(3-boronopropyl)pyrrolidine-3-carboxylic acid analog	Arginase I	Enzyme Inhibition	1.3 nM (IC50)	[14]
(3R,4S)-3-amino-4-(3-boronopropyl)pyrrolidine-3-carboxylic acid analog	Arginase II	Enzyme Inhibition	8.1 nM (IC50)	[14]

Structure-Activity Relationship (SAR) and the Potential of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid

The biological activity of proline analogs is highly dependent on their stereochemistry and the nature of the substituents on the pyrrolidine ring. The (3R,4R) stereoconfiguration of the hydroxyl and carboxylic acid groups in the target molecule creates a specific three-dimensional arrangement that will dictate its interaction with biological targets.

The presence of the hydroxyl group can introduce hydrogen bonding interactions with the active site of an enzyme, potentially increasing binding affinity and specificity. The carboxylic acid moiety can act as a key anchoring group, forming salt bridges or hydrogen bonds with complementary residues.

Given the known activity of substituted pyrrolidine-3-carboxylic acids as intermediates in the synthesis of Janus kinase (JAK) inhibitors like Upadacitinib, it is plausible that (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid could serve as a valuable scaffold for developing inhibitors of enzymes with well-defined binding pockets, such as kinases and proteases.[15][16][17] Further investigation into its activity against targets like DPP-IV and FXIa is warranted.

Experimental Protocols

Dipeptidyl Peptidase IV (DPP-IV) Inhibitor Screening Assay

This protocol describes a fluorescence-based method for screening potential DPP-IV inhibitors.

Materials:

• DPP-IV enzyme

• Gly-Pro-Aminomethylcoumarin (AMC) substrate

• DPP Assay Buffer (e.g., 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM EDTA)

• Test compound (e.g., (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid)

• Positive control inhibitor (e.g., Sitagliptin)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a dilution series of the test compound in DPP Assay Buffer.

• In a 96-well black microplate, add 30 µL of Assay Buffer, 10 µL of diluted DPP-IV enzyme, and 10 µL of the test compound dilution to triplicate wells.

• For the positive control, add 30 µL of Assay Buffer, 10 µL of diluted DPP-IV, and 10 µL of the positive control inhibitor to triplicate wells.

• For the no-inhibitor control, add 40 µL of Assay Buffer and 10 µL of diluted DPP-IV to triplicate wells.

• Initiate the reaction by adding 50 µL of the diluted Gly-Pro-AMC substrate solution to all wells.

• Cover the plate and incubate for 30 minutes at 37°C.

• Measure the fluorescence using an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[5]

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

Caption: General workflow for an in vitro enzyme inhibition assay.

Factor XIa (FXIa) Inhibition Assay

This protocol describes a chromogenic assay to screen for FXIa inhibitors.

Materials:

• Human Factor XIa

• Chromogenic FXIa substrate (e.g., S-2366)

• Assay buffer (e.g., Tris-based buffer with physiological pH)

• Test compound

• Positive control inhibitor

• 96-well clear microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare a dilution series of the test compound in the assay buffer.

• In a 96-well plate, add assay buffer, the test compound dilution, and human FXIa.

• Incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow for inhibitor-enzyme binding.

• Initiate the reaction by adding the chromogenic substrate.

• Immediately measure the change in absorbance at 405 nm over time using a microplate reader in kinetic mode.

• The rate of substrate hydrolysis is proportional to the FXIa activity.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.[10]

Signaling Pathways and Mechanisms of Action

Understanding the signaling pathways in which proline analogs exert their effects is crucial for their development as therapeutic agents.

Caption: Simplified signaling pathway of DPP-IV inhibition.

In the context of diabetes, DPP-IV inhibitors, often based on proline analog scaffolds, prevent the degradation of incretin hormones like GLP-1. This leads to increased insulin secretion from pancreatic β-cells in a glucose-dependent manner, ultimately resulting in lower blood glucose levels.

Conclusion

Proline analogs represent a versatile and powerful class of molecules in drug discovery. Their conformationally restricted nature makes them ideal for designing potent and selective enzyme inhibitors. While the specific biological activities of (3R,4R)-4-hydroxypyrrolidine-3-carboxylic acid are yet to be fully elucidated, its stereochemically defined structure suggests it could be a valuable building block for developing novel therapeutics. Further research, employing the types of assays detailed in this guide, will be crucial in uncovering the full potential of this and other proline analogs in addressing a range of diseases.

References

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• 1. Recent Advances in the Discovery and Development of Factor XI/XIa Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proline Derivatives and Analogs [sigmaaldrich.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. content.abcam.com [content.abcam.com]
• 6. Frontiers | In Silico Approaches Applied to the Study of Peptide Analogs of Ile-Pro-Ile in Relation to Their Dipeptidyl Peptidase IV Inhibitory Properties [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
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• 12. Synthesis, Docking, and In Vitro Anticoagulant Activity Assay of Hybrid Derivatives of Pyrrolo[3,2,1- ij]Quinolin-2(1 H)-one as New Inhibitors of Factor Xa and Factor XIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Amino(methyl) pyrrolidines as novel scaffolds for factor Xa inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery of N-Substituted 3-Amino-4-(3-boronopropyl)pyrrolidine-3-carboxylic Acids as Highly Potent Third-Generation Inhibitors of Human Arginase I and II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. US11680069B2 - Processes for the preparation of (3S,4R)-3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]-pyrazin-8-yl)-n-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide and solid state forms thereof - Google Patents [patents.google.com]
• 16. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives - Google Patents [patents.google.com]
• 17. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound - Google Patents [patents.google.com]

Target Validation for Novel Pyrrolidine Derivatives: A Comparative Guide on Dual-Target Inhibitors

As a Senior Application Scientist specializing in assay development and molecular pharmacology, I frequently guide research teams through the validation of Multi-Target Directed Ligands (MTDLs). The pyrrolidine scaffold—a five-membered nitrogen heterocycle—is a privileged structure in medicinal chemistry. Its sp3 hybridization allows for unique "pseudorotation" and conformational flexibility, enabling high three-dimensional target coverage.

While pyrrolidine derivatives have been successfully validated against targets like pancreatic lipase[1] and dihydrofolate reductase, this guide will focus on a highly sophisticated, modern paradigm: the validation of novel pyrrolidine-based hybrid compounds as dual inhibitors of Acetylcholinesterase (AChE) and Human Carbonic Anhydrase II (hCA II) . By comparing these novel hybrids against standard-of-care alternatives, we will explore the causality behind the assay design and establish a self-validating experimental workflow.

The Mechanistic Rationale: Why Dual-Targeting?

In neurodegenerative pathologies such as Alzheimer's disease, disease progression is driven by multifactorial mechanisms. Single-target therapies often fall short.

• AChE Inhibition: Reversing the cholinergic deficit is the primary symptomatic treatment for cognitive decline.

• hCA II Inhibition: Carbonic anhydrases regulate pH and CO2​ homeostasis. Overexpression of hCA II in the brain is heavily linked to neuroinflammation, oxidative stress, and mitochondrial dysfunction.

Recent breakthroughs have demonstrated that incorporating indole, thiourea, or vinyl sulfone pharmacophores into a pyrrolidine core creates a hybrid molecule capable of bridging both active sites[2]. This dual-inhibition yields a synergistic neuroprotective effect that outpaces traditional monotherapies.

Caption: Dual-target mechanism of novel pyrrolidine hybrids inhibiting AChE and hCA II.

Comparative Performance Data

To objectively assess the efficacy of these novel pyrrolidine derivatives, we must benchmark their inhibition kinetics ( Ki​ ) against established reference drugs. The data below compares two recently synthesized pyrrolidine-based hybrids (Compound 6a and 6b) against Tacrine (a classic AChE inhibitor) and Acetazolamide (a classic hCA inhibitor) [2].

Compound / Drug	Target Profile	AChE Inhibition ( Ki​ nM)	hCA II Inhibition ( Ki​ nM)	Secondary Biological Profile
Compound 6b	Dual MTDL	43.17 ± 10.44	75.79 ± 2.83	Potent antibacterial (MIC 62.5 µg/mL)
Compound 6a	Dual MTDL	49.89 ± 12.09	82.14 ± 4.10	High antioxidant capacity (72.30% DPPH)
Tacrine	AChE Specific	103.47 ± 11.54	N/A	Hepatotoxic liabilities
Acetazolamide	hCA Specific	N/A	299.33 ± 45.44	Diuretic side-effects

Scientist's Insight: Compound 6b demonstrates a highly favorable profile, outperforming both reference drugs in their respective domains. The pyrrolidine scaffold's spatial arrangement allows the vinyl sulfone moiety to perfectly occupy the hCA II hydrophobic pocket, while the core interacts with the catalytic triad of AChE.

Experimental Protocols: Self-Validating Systems

A robust validation relies on self-validating assay systems. Every protocol must include internal controls to rule out false positives caused by assay interference (e.g., compound autofluorescence or non-enzymatic degradation).

Protocol A: AChE Inhibition (Modified Ellman’s Method)

We utilize the Ellman's method because it provides a continuous, kinetic spectrophotometric readout. The causality of the assay relies on the hydrolysis of acetylthiocholine to thiocholine, which then reacts with DTNB to form the yellow 5-thio-2-nitrobenzoate anion ( TNB2− ).

Step-by-Step Methodology:

• Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve the pyrrolidine derivatives in DMSO (final assay DMSO concentration <1% to prevent enzyme denaturation).

• Enzyme/Inhibitor Pre-incubation: In a 96-well microplate, add 140 µL of buffer, 20 µL of test compound (varying concentrations), and 20 µL of AChE enzyme (0.22 U/mL). Incubate at 25°C for 15 minutes. Causality: Pre-incubation is critical to allow equilibrium binding of the inhibitor to the enzyme before the substrate introduces competitive pressure.

• Reaction Initiation: Add 10 µL of 0.01 M DTNB (colorimetric reagent) and 10 µL of 0.075 M acetylthiocholine iodide (substrate).

• Kinetic Readout: Immediately monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Self-Validation Controls:

  • Non-Enzyme Blank: Buffer + Substrate + DTNB (accounts for spontaneous substrate hydrolysis).

  • Positive Control: Tacrine (ensures enzyme viability and assay sensitivity).

Protocol B: hCA II Esterase Activity Assay

hCA II is primarily a hydratase, but we exploit its secondary esterase activity for high-throughput in vitro validation. The enzyme hydrolyzes 4-nitrophenyl acetate (4-NPA) into 4-nitrophenol, which absorbs strongly at 348 nm.

Step-by-Step Methodology:

• Buffer Setup: Prepare 15 mM Tris-SO4 buffer (pH 7.4) to mimic physiological conditions.

• Assay Assembly: Combine 100 µL of buffer, 50 µL of purified hCA II enzyme, and 25 µL of the pyrrolidine derivative. Incubate for 15 minutes at 37°C.

• Substrate Addition: Add 25 µL of 4-NPA (3 mM in 5% acetonitrile/water).

• Measurement: Track the change in absorbance at 348 nm over 3 minutes. Calculate the initial velocity ( V0​ ) of the linear portion of the curve.

• Self-Validation Controls:

  • Reference Inhibitor: Acetazolamide.

  • Solvent Control: Ensure the 5% acetonitrile does not precipitate the enzyme.

Target Validation Workflow

To move a pyrrolidine derivative from a synthesized scaffold to a validated lead, a strict hierarchical workflow must be enforced to filter out promiscuous binders.

Caption: Step-by-step experimental workflow for the biological target validation of pyrrolidine derivatives.

References

• Bhat, A., et al. "Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing." Molecules, 2024.[Link]

• Taş, S., et al. "Pyrrolidine-based hybrid compounds: design, synthesis, in vitro and in vivo pharmacological properties and molecular docking studies." Future Medicinal Chemistry, 17(19), 2025.[Link]

X-ray crystallography analysis of trans-3,4-disubstituted pyrrolidines

The trans-3,4-disubstituted pyrrolidine motif is a privileged structural scaffold in modern drug discovery, serving as the pharmacophoric core for numerous therapeutics, including direct renin inhibitors and Dipeptidyl Peptidase-4 (DPP-4) inhibitors[1]. Because the biological targets of these molecules are inherently chiral, establishing the precise relative (trans vs. cis) and absolute configuration (e.g., (3S,4S) vs. (3R,4R)) of the pyrrolidine ring is a strict regulatory and mechanistic imperative.

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of assigning stereocenters in highly flexible nitrogen heterocycles. This guide objectively compares Single-Crystal X-ray Crystallography against alternative modalities (NMR Spectroscopy and Chiral SFC), detailing the causality behind experimental choices and providing self-validating protocols for unambiguous stereochemical elucidation.

The Structural Challenge: Dynamic Ring Puckering

Unlike rigid bicyclic systems, the five-membered pyrrolidine ring is highly flexible. In solution, it rapidly interconverts between various envelope and half-chair conformations. This dynamic ring puckering averages out spatial proximity signals, making solution-state analytical techniques highly susceptible to misinterpretation[2]. To achieve absolute certainty, the molecule must be analyzed using a modality capable of freezing this dynamic motion and mapping the atomic coordinates directly.

Comparative Modalities: X-Ray vs. NMR vs. Chiral SFC

Single-Crystal X-ray Crystallography (The Gold Standard)

X-ray crystallography is the only technique that natively provides a direct 3D spatial map of the molecule. By utilizing the anomalous dispersion of X-rays by light atoms (C, N, O), it can definitively assign absolute stereochemistry without the need for chiral reference standards or derivatization[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the workhorse for relative stereochemistry. For 3,4-disubstituted pyrrolidines, 2D NOESY/ROESY experiments and 3J -coupling constant analysis can reliably differentiate trans from cis isomers. However, because enantiomers yield identical NMR spectra in an achiral environment, NMR cannot determine absolute configuration natively. It requires chemical derivatization with a chiral auxiliary (e.g., Mosher's acid) to form diastereomers, a process that can be synthetically tedious and sterically hindered.

Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC is unparalleled for determining enantiomeric excess (ee%) and preparative separation of racemic mixtures. However, it provides zero structural data. Elution order must be correlated with known standards or coupled with complex Vibrational Circular Dichroism (VCD) calculations to infer stereochemistry.

Decision matrix for selecting stereochemical analysis methods.

Quantitative Data & Benchmarks

To objectively evaluate these techniques, all quantitative performance metrics are summarized below.

Table 1: Performance Comparison of Analytical Modalities

Analytical Modality	Primary Output	Absolute Configuration?	Sample State Requirement	Throughput
X-ray Diffraction	3D Atomic Coordinates	Yes (via Flack Parameter)	Single Crystal (0.1 - 0.2 mm)	Low (Days to Weeks)
NMR (2D NOESY)	Relative Spatial Proximity	No (Requires Chiral Auxiliary)	Solution (Liquid)	High (Hours)
Chiral SFC	Enantiomeric Excess (ee%)	No (Requires VCD/Standards)	Solution (Liquid)	Very High (Minutes)

Table 2: Self-Validating Crystallographic Parameters for Pyrrolidines

Parameter	Target Value	Causality / Significance
Temperature	100 K	Minimizes dynamic ring puckering; reduces atomic thermal parameters (B-factors).
Radiation Source	Cu-K α ( λ=1.5418 Å)	Longer wavelength maximizes anomalous dispersion for light atoms (C, N, O).
Flack Parameter	0.00 (± 0.10)	Validates absolute configuration. A value of ~1.0 indicates the model is inverted.
R1 Factor	< 0.05 (5%)	Indicates a high-quality, self-validating structural model with minimal disorder.

Self-Validating Experimental Protocols

To successfully execute an X-ray crystallographic analysis of a trans-3,4-disubstituted pyrrolidine, the workflow must be treated as a self-validating system. The following protocol details the critical steps and the physical causality behind each choice.

Workflow for stereochemical elucidation of trans-3,4-pyrrolidines.

Protocol 1: Salt Formation and Single-Crystal Growth (Vapor Diffusion)

Free base pyrrolidines are frequently oils or low-melting amorphous solids due to low lattice energies. Derivatization is mechanically necessary to induce crystallization.

• Sample Preparation: Dissolve 10 mg of the enantiopure trans-3,4-pyrrolidine free base (obtained via Chiral SFC) in 0.5 mL of ethyl acetate (EtOAc) in a 1-dram inner vial.

• Salt Formation: Add 1.0 equivalent of anhydrous oxalic acid dissolved in minimal methanol.

  • Causality: Forming an oxalate salt introduces a robust, predictable intermolecular hydrogen-bonding network. This significantly increases the lattice energy, acting as a thermodynamic driving force for crystallization[2].

• Vapor Diffusion Setup: Place the uncapped 1-dram vial inside a 20 mL scintillation vial containing 3 mL of an anti-solvent (e.g., n-pentane). Cap the outer vial tightly.

• Incubation: Store at room temperature in a vibration-free environment for 3–7 days.

  • Causality: Vapor diffusion creates a slow, controlled supersaturation gradient. Rapid precipitation yields amorphous powders; slow diffusion favors the nucleation of large, defect-free single crystals suitable for diffraction.

Protocol 2: X-Ray Diffraction Data Collection & Refinement

• Crystal Mounting: Select a single crystal (approx. 0.15 × 0.10 × 0.05 mm) under a polarized optical microscope. Mount it on a polyimide cryoloop using Paratone-N oil.

  • Self-Validation: If the crystal extinguishes polarized light uniformly upon rotation, it is a single crystal, not a twinned cluster.

• Cryocooling: Transfer the loop to the goniometer head and immediately quench to 100 K using a nitrogen cold stream.

  • Causality: Paratone-N oil acts as a cryoprotectant, forming a glass rather than crystalline ice (which would obscure diffraction spots). Freezing to 100 K traps the highly flexible pyrrolidine ring in a single, well-defined conformation, eliminating dynamic disorder[2].

• Data Collection: Irradiate the crystal using a microfocus Cu-K α X-ray source ( λ=1.5418 Å).

  • Causality: While Mo-K α is standard for heavy-metal complexes, Cu-K α radiation is strictly required for light-atom organic molecules. The longer wavelength of copper maximizes the anomalous scattering signal, allowing for the accurate calculation of the Flack parameter to definitively assign the absolute (3S,4S) configuration[3].

• Refinement & Validation: Refine the structure using least-squares minimization.

  • Self-Validation: Check the Flack parameter. If it refines to ~0.0, the absolute configuration is correct. If it refines to ~1.0, the structural model is the inverted enantiomer and must be mathematically inverted.

Conclusion

While NMR and Chiral SFC are indispensable for high-throughput relative stereochemical analysis and enantiomeric separation, Single-Crystal X-ray Crystallography remains the absolute gold standard for the structural elucidation of trans-3,4-disubstituted pyrrolidines. By engineering the sample into a highly crystalline salt and utilizing Cu-K α radiation at cryogenic temperatures, researchers can establish a self-validating analytical system that unambiguously defines the 3D architecture of these critical pharmacophores.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

comparative study of (3R,4R) vs (3S,4S) 4-hydroxypyrrolidine-3-carboxylic acid isomers

Comparative Study of (3R,4R) vs (3S,4S) 4-Hydroxypyrrolidine-3-Carboxylic Acid Isomers: A Technical Guide for Drug Development

Executive Summary

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, offering conformational rigidity that precisely dictates the spatial trajectory of attached pharmacophores. Among its derivatives, the trans-4-hydroxypyrrolidine-3-carboxylic acid isomers—specifically the (3R,4R) and (3S,4S) enantiomers—serve as critical chiral building blocks. While they share identical physicochemical properties in an achiral environment, their divergent 3D topologies lead to profoundly different pharmacological profiles and target affinities[1]. This guide provides an in-depth comparative analysis of these isomers, focusing on their structural logic, biological applications, and the self-validating synthetic methodologies required for their isolation.

Structural and Physicochemical Profiling

The trans-configuration ensures that the hydroxyl group at C4 and the carboxylic acid at C3 are situated on opposite faces of the pyrrolidine ring. This anti-periplanar arrangement minimizes steric hindrance and locks the ring into a highly predictable envelope conformation, which is essential for rational drug design.

Table 1: Structural & Physicochemical Comparison

Property	(3R,4R)-Isomer	(3S,4S)-Isomer
Stereochemistry	trans (3R, 4R)	trans (3S, 4S)
Molecular Formula	C5H9NO3	C5H9NO3
Molecular Weight	131.13 g/mol	131.13 g/mol
Spatial Orientation	C3-COOH and C4-OH are anti-periplanar	Mirror image of (3R,4R)
Optical Rotation	Equal magnitude, opposite sign to (3S,4S)	Equal magnitude, opposite sign to (3R,4R)
Primary Biological Utility	PNP Inhibitors, PD-L1 Antagonists	TLR2 Modulators, Antimicrobial Agents

Divergent Pharmacological Applications

The stereochemistry of the pyrrolidine core acts as a spatial director for receptor binding. The enantiomeric choice dictates whether a synthesized drug will successfully dock into a target's active site or experience prohibitive steric clashes.

• (3R,4R)-Isomer : This enantiomer is heavily utilized in the synthesis of Purine Nucleoside Phosphorylase (PNP) inhibitors[1] and PD-1/PD-L1 antagonists[2]. The (3R,4R) configuration optimally aligns the C4-hydroxyl group to act as a crucial hydrogen-bond donor within the tight active site of PNP, while the C3-carboxylate vectorially directs subsequent functionalization toward solvent-exposed regions.

• (3S,4S)-Isomer : Conversely, the (3S,4S) architecture is a cornerstone in the development of Toll-like Receptor 2 (TLR2) modulators[3] and specific antimicrobial agents like fluoroquinolone derivatives[4]. The inverted stereocenters project the C3-substituents into the hydrophobic binding pockets of TLR2, a binding mode that is sterically disallowed for the (3R,4R) isomer.

Divergent pharmacological applications of (3R,4R) and (3S,4S) enantiomeric scaffolds.

Synthetic Methodologies: Enzymatic Kinetic Resolution

Standard chemical syntheses typically yield a racemic mixture of the trans-isomers. Therefore, enzymatic kinetic resolution is the industry standard for isolating the pure enantiomers with high optical purity[1].

Protocol 1: Lipase-Catalyzed Kinetic Resolution of Racemic trans-Esters

Causality & Mechanism : Candida antarctica Lipase B (CALB) possesses a highly stereoselective catalytic cleft. The spatial arrangement of the (3R,4R)-ester allows it to seamlessly dock into the active site, aligning the carbonyl carbon with the catalytic triad (Ser-His-Asp) to form the acyl-enzyme intermediate. The (3S,4S)-ester suffers from severe steric clashes with the pocket walls, effectively halting its hydrolysis.

Step-by-Step Workflow :

• Reaction Setup : Dissolve 100 mmol of racemic trans-1-N-Boc-4-hydroxypyrrolidine-3-carboxylic acid methyl ester in a biphasic solvent system consisting of 500 mL methyl tert-butyl ether (MTBE) and 500 mL of 0.1 M sodium phosphate buffer (pH 7.2).

• Biocatalysis : Add 5.0 g of immobilized CALB. Incubate the suspension at 37°C under orbital shaking (200 rpm). Rationale: 37°C provides the optimal thermodynamic balance between enzyme activity and protein stability.

• Self-Validating Monitoring : Monitor the reaction via chiral HPLC (see Protocol 2). Self-Validation Check : The reaction is an internally validated system; as the conversion approaches exactly 50%, the enantiomeric excess (ee) of both the remaining (3S,4S)-ester and the formed (3R,4R)-acid must simultaneously approach >99%. Terminate the reaction by filtering out the immobilized enzyme when 50% conversion is achieved.

• Phase Separation : Transfer the filtrate to a separatory funnel. The organic (MTBE) layer contains the unreacted (3S,4S)-ester. The aqueous layer contains the water-soluble sodium salt of the (3R,4R)-acid.

• Product Recovery :

  • Organic Phase: Evaporate the MTBE under reduced pressure to yield the pure (3S,4S)-ester.

  • Aqueous Phase: Acidify to pH 3.0 using 1M HCl to protonate the carboxylate. Extract with ethyl acetate (3 x 200 mL), dry over anhydrous Na2SO4, and concentrate to yield the pure (3R,4R)-acid.

Lipase-catalyzed kinetic resolution of trans-4-hydroxypyrrolidine-3-carboxylic acid enantiomers.

Analytical Validation: Chiral Chromatography

To ensure the integrity of the chiral building blocks before downstream drug synthesis, rigorous analytical validation is required.

Protocol 2: Chiral HPLC Determination of Enantiomeric Purity

Causality & Mechanism : A chiral stationary phase (CSP), such as amylose tris(3,5-dimethylphenylcarbamate), discriminates between enantiomers by forming transient, reversible diastereomeric complexes. The differential hydrogen bonding and π−π interactions between the CSP and the (3R,4R) vs. (3S,4S) isomers result in distinct retention times.

Step-by-Step Workflow :

• Sample Derivatization : To ensure uniform chromatographic behavior, treat a 10 mg aliquot of the isolated (3R,4R)-acid with TMS-diazomethane in methanol to convert it to the corresponding methyl ester. The isolated (3S,4S)-ester requires no derivatization.

• Sample Preparation : Dissolve 1 mg of the esterified sample in 1 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Filter through a 0.22 μ m PTFE syringe filter.

• Chromatographic Execution : Run the sample using the parameters outlined in Table 2.

• Self-Validating System Calibration : Prior to sample analysis, inject a derivatized racemic standard. Self-Validation Check : The system is considered valid only if the resolution factor ( Rs​ ) between the two enantiomeric peaks is ≥1.5 (baseline separation). If Rs​<1.5 , column temperature must be lowered to 20°C to enhance the thermodynamic difference in complexation energies.

• Data Analysis : Inject 10 μ L of the sample. Calculate the enantiomeric excess (ee) using the integrated peak areas.

Table 2: Analytical Parameters for Chiral HPLC Validation

Parameter	Specification
Column	Chiralpak AD-H (250 mm x 4.6 mm, 5 μ m)
Mobile Phase	Isocratic Hexane/Isopropanol (85:15 v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	UV absorbance at 210 nm
Column Temperature	25°C (Adjustable to 20°C for higher Rs​ )
Injection Volume	10 μ L

Conclusion

The selection between (3R,4R) and (3S,4S) 4-hydroxypyrrolidine-3-carboxylic acid isomers is a foundational decision in modern drug design. While their physical properties are identical in achiral environments, their spatial geometries dictate their clinical utility: the (3R,4R) isomer is indispensable for PNP and PD-L1 targets, whereas the (3S,4S) isomer is tailored for TLR2 modulation and specific antimicrobials. Employing robust, self-validating enzymatic resolution and chiral chromatography ensures the high enantiomeric purity required for downstream pharmaceutical success.

References

• [4] EP1992613A1 - Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production. Google Patents. 4

• [3] WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof. Google Patents. 3

• [1] CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds. Google Patents. 1

• [2] WO2017066227A1 - Compounds useful as immunomodulators. Google Patents. 2

Sources

• 1. CA2568836C - Improved method for preparing 3-hydroxy-4-hydroxymethyl-pyrrolidine compounds - Google Patents [patents.google.com]
• 2. WO2017066227A1 - Compounds useful as immunomodulators - Google Patents [patents.google.com]
• 3. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 4. EP1992613A1 - Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production - Google Patents [patents.google.com]